3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

• CAS: 1313369-57-1

Core Science & Biosynthesis

Technical Monograph: Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate

The Gem-Disubstituted Scaffold for Next-Generation Medicinal Chemistry

Part 1: Executive Summary & Strategic Value

In the landscape of modern drug discovery, Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate (CAS: 1313369-57-1) represents a high-value "privileged structure." It is not merely an intermediate; it is a conformational lock. By introducing geminal hydroxymethyl groups at the C3 position of the piperidine ring, this molecule leverages the Thorpe-Ingold effect (gem-dimethyl effect) to restrict conformational freedom, pre-organizing the scaffold for optimal binding affinity in active sites.

For the medicinal chemist, this compound serves two critical functions:

• Spirocyclic Precursor: It is the direct progenitor of spiro[3.5]oxa-heterocycles, a motif increasingly found in GPCR modulators and kinase inhibitors to improve metabolic stability (Fsp3 character) over flat aromatic systems.

• Solubility Enhancer: The hydroxyl "handles" provide a vector for solubilizing groups or further functionalization without disrupting the core pharmacophore.

Part 2: Chemical Identity & Structural Properties[1][2][3][4]

Property	Specification
IUPAC Name	Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate
Common Name	N-Cbz-3,3-bis(hydroxymethyl)piperidine
CAS Number	1313369-57-1
Molecular Formula	C₁₅H₂₁NO₄
Molecular Weight	279.33 g/mol
Appearance	Viscous colorless to pale yellow oil (often solidifies upon standing)
Solubility	Soluble in DMSO, MeOH, DCM, EtOAc; Insoluble in water
Key Functionality	Gem-diol (C3), Carbamate protection (N1)

Structural Insight: The Cbz (carboxybenzyl) group on N1 is orthogonal to standard BOC/Fmoc strategies, allowing for selective deprotection under hydrogenolysis conditions (

, Pd/C) or strong acid (HBr/AcOH), preserving the sensitive gem-diol functionality during downstream manipulations.

Part 3: Synthetic Methodology (The "Diester Reduction" Route)

Protocol: LiAlH₄ Reduction of 1-Cbz-piperidine-3,3-dicarboxylate

Reagents:

• Precursor: 1-Benzyl 3,3-diethyl piperidine-1,3,3-tricarboxylate (or 1-Cbz-3,3-diethoxycarbonylpiperidine).

• Reductant: Lithium Aluminum Hydride (LiAlH₄) - 2.5 equiv.

• Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Workflow:

• Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a reflux condenser and N₂ inlet.

• Solvation: Charge the flask with anhydrous THF (10 mL/g of substrate) and cool to 0°C. Carefully add LiAlH₄ pellets (2.5 equiv) under positive nitrogen pressure.

• Addition: Dissolve the diester precursor in THF. Add this solution dropwise to the LiAlH₄ suspension via a pressure-equalizing addition funnel over 30 minutes. Critical: Maintain internal temperature <10°C to prevent ester cleavage at the Cbz group (though Cbz is generally stable to LAH at 0°C, exotherms can cause cleavage).

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3–4 hours. Monitor by TLC (50% EtOAc/Hexane). The starting diester spot (

  ) should disappear, replaced by the polar diol spot ( ).

• Fieser Workup (Crucial for Filtration):

  • Cool back to 0°C.

  • Slowly add water (

    mL, where = grams of LiAlH₄ used).

  • Add 15% NaOH solution (

    mL).

  • Add water (

    mL).

  • Result: A granular white precipitate forms, which is easily filtered.

• Isolation: Filter through a Celite pad. Wash the cake with hot THF. Dry the filtrate over Na₂SO₄ and concentrate in vacuo.

• Purification: The crude oil is often >90% pure. If necessary, purify via flash column chromatography (DCM:MeOH 95:5).

Synthesis Workflow Diagram

Caption: Figure 1. Standard reductive synthesis workflow transforming the diester precursor into the target gem-diol.

Part 4: Applications in Drug Design

The utility of Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate lies in its ability to undergo cyclization to form spiro-derivatives.

The Spiro-Ether Logic: Reacting the gem-diol with a sulfonyl chloride (e.g., TsCl) or using Mitsunobu conditions allows for the formation of a spiro[oxetane-3,3'-piperidine] or spiro[tetrahydrofuran-3,3'-piperidine] system. These spiro-scaffolds are metabolically robust alternatives to gem-dimethyl groups, lowering lipophilicity (LogP) while maintaining steric bulk.

Pathway to Spirocycles:

• Activation: Selective monotosylation of one hydroxymethyl group.

• Cyclization: Base-mediated intramolecular displacement (NaH/THF).

• Result: A spiro-ether ring at C3.

Spirocyclization Pathway Diagram

Caption: Figure 2. Strategic application of the gem-diol to generate conformationally restricted spiro-oxetane scaffolds.

Part 5: Characterization & Quality Control

To ensure the integrity of the synthesized block, the following analytical parameters must be met.

1. ¹H NMR (400 MHz, CDCl₃):

• δ 7.30–7.40 (m, 5H): Aromatic protons (Cbz group).

• δ 5.13 (s, 2H): Benzylic protons (

  ).

• δ 3.40–3.70 (m, 4H): The key diagnostic signal. The four protons of the two hydroxymethyl groups (

  ) typically appear as a set of multiplets or overlapping singlets depending on the solvent hydrogen bonding.

• δ 3.20–3.35 (m, 2H): Piperidine C2 protons (deshielded by N).

• δ 1.40–1.70 (m, 4H): Piperidine C4/C5/C6 protons.

2. LC-MS (ESI):

• Expected Mass: 279.33 Da.

• Observed Ion:

  or .

• Purity: >95% by UV (254 nm).

3. Storage:

• Store at 2–8°C under inert atmosphere (Argon). The primary alcohols are susceptible to slow oxidation to aldehydes if left in air.

References

• ChemScene. (n.d.). Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate Product Data. Retrieved from [1]

• Sigma-Aldrich. (n.d.). Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate Derivatives. Retrieved from

• National Institutes of Health (NIH). (2016). Discovery of Novel 3,3-Disubstituted Piperidines as HDM2-p53 Inhibitors. ACS Medicinal Chemistry Letters. Retrieved from

• Royal Society of Chemistry. (2022). Exploration of piperidine 3D fragment chemical space. RSC Medicinal Chemistry. Retrieved from

• BenchChem. (2025).[2] The Ascendancy of 3-Substituted Piperidines: A Technical Guide. Retrieved from

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Engineering Advanced Pharmacophores: A Technical Guide to 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

Executive Summary

In the modern landscape of drug discovery, the strategic incorporation of bioisosteres is paramount for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (CAS 1313369-57-1) has emerged as a highly versatile and critical intermediate. Primarily utilized for the synthesis of spirocyclic oxetanes and complex piperidine derivatives, this scaffold allows medicinal chemists to rigidify molecular geometry, lower lipophilicity, and bypass metabolic liabilities associated with traditional aliphatic rings [1].

This whitepaper provides an in-depth analysis of the physicochemical properties, structural rationale, and self-validating synthetic workflows associated with this vital building block.

Structural Rationale & Physicochemical Profiling

The architectural design of CAS 1313369-57-1 is not coincidental; it is engineered to solve specific downstream synthetic challenges:

• Cbz (Carboxybenzyl) Protection: The Cbz group provides robust protection for the piperidine nitrogen, withstanding the harsh basic conditions required for subsequent etherifications. Crucially, it offers orthogonal deprotection via mild hydrogenolysis, preventing the acid-catalyzed degradation of sensitive downstream functional groups (like highly strained oxetanes).

• Geminal Diol Handle: The 3,3-bis(hydroxymethyl) moiety is perfectly primed for intramolecular cyclization. By converting one hydroxyl into a leaving group, the system is set up for a rapid 4-exo-tet cyclization to form a spiro-oxetane [2].

Table 1: Physicochemical Properties of CAS 1313369-57-1

Property	Specification / Value
Chemical Name	Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate
CAS Number	1313369-57-1[3]
Molecular Formula	C₁₅H₂₁NO₄
Molecular Weight	279.33 g/mol
SMILES	O=C(N1CC(CO)(CO)CCC1)OCC2=CC=CC=C2
Commercial Purity	≥98%

Table 2: Bioisosteric Advantages (Piperidine vs. Spiro-oxetane)

Parameter	Standard Gem-Dimethyl Piperidine	Derived Spiro-oxetane Scaffold
Lipophilicity (logP)	Higher	Lower (Polar oxygen reduces logP)
Aqueous Solubility	Moderate	High (Enhanced H-bond acceptor capacity)
Metabolic Stability	Susceptible to aliphatic oxidation	Highly resistant to CYP450 metabolism
Conformation	Flexible	Rigidified vectors for target binding

Synthetic Utility & Logical Workflow

The primary application of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine is the generation of the 2-oxa-7-azaspiro[3.5]nonane pharmacophore.

The Causality of the Synthetic Route: To construct the spirocycle, an intramolecular etherification is required. A common failure mode in this synthesis is the over-activation of the diol, leading to bis-tosylation, which is a synthetic dead-end. To circumvent this, we employ a mono-activation strategy using a stoichiometric deficit of the activating agent (p-Toluenesulfonyl chloride). Once mono-activated, a strong base (NaH) is introduced to deprotonate the remaining free hydroxyl group, driving the intramolecular S_N2 ring closure.

Figure 1: Synthetic workflow from CAS 1313369-57-1 to the 2-oxa-7-azaspiro[3.5]nonane pharmacophore.

Experimental Methodologies & Self-Validating Protocols

As a Senior Application Scientist, I emphasize that protocols must be designed as self-validating systems. The following methodologies incorporate built-in analytical checkpoints to ensure mechanistic integrity without requiring the blind isolation of unstable intermediates.

Protocol 1: Synthesis of 1-Cbz-2-oxa-7-azaspiro[3.5]nonane

Objective: Intramolecular etherification via controlled mono-activation.

• Initiation: Dissolve CAS 1313369-57-1 (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under a strict inert N₂ atmosphere.

• Base Addition: Add triethylamine (1.5 eq) as an acid scavenger and a catalytic amount of DMAP (0.1 eq) to accelerate the sulfonylation.

• Controlled Activation: Dropwise add p-toluenesulfonyl chloride (0.95 eq) dissolved in DCM. Causality: The 0.95 eq deficit is critical to prevent bis-tosylation. Stir for 2 hours at 0 °C.

• Self-Validation Checkpoint 1 (LC-MS): Sample the reaction. You must observe the mono-tosylate mass. The presence of trace unreacted starting material (m/z 280[M+H]⁺) is expected and preferred over the bis-tosylate byproduct.

• Solvent Exchange: Evaporate the DCM under reduced pressure and redissolve the crude mixture in anhydrous THF.

• Ring Closure: Add Sodium Hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C. Reflux the mixture at 65 °C for 12 hours. Causality: The heat drives the thermodynamically demanding 4-exo-tet cyclization of the oxetane ring.

• Self-Validation Checkpoint 2 (LC-MS): The successful cyclization is confirmed by a distinct mass shift to m/z 262 [M+H]⁺.

• Workup: Quench carefully with saturated NH₄Cl, extract with EtOAc, and purify via silica gel flash chromatography.

Protocol 2: Cbz Deprotection to Yield the Free Amine

Objective: Removal of the carboxybenzyl group to liberate the piperidine nitrogen for downstream functionalization.

• Preparation: Dissolve the purified 1-Cbz-2-oxa-7-azaspiro[3.5]nonane intermediate in LC-MS grade Methanol.

• Catalyst Introduction: Add 10% Palladium on Carbon (Pd/C) (0.1 eq by weight).

• Atmospheric Exchange: Purge the reaction vessel thoroughly with N₂, then backfill with H₂ gas (1 atm via a double-layered balloon). Causality: Hydrogenolysis provides a strictly neutral deprotection environment. Acidic deprotections (like Boc removal with TFA) would risk catastrophic ring-opening of the highly strained oxetane.

• Reaction: Stir vigorously at room temperature for 4 hours.

• Self-Validation Checkpoint 3 (NMR/LC-MS): Monitor the reaction. Successful deprotection is self-validated by the complete disappearance of the aromatic Cbz protons (~7.3 ppm) in ¹H-NMR, and a mass shift to m/z 128 [M+H]⁺ in LC-MS.

• Isolation: Filter the suspension through a tightly packed pad of Celite to remove the pyrophoric palladium catalyst. Concentrate the filtrate under reduced pressure to yield the pure 2-oxa-7-azaspiro[3.5]nonane scaffold.

Conclusion

3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (CAS 1313369-57-1) is far more than a simple building block; it is a gateway to advanced bioisosteric design. By understanding the causality behind its protection strategy and the thermodynamic requirements of its geminal diol, researchers can reliably deploy this scaffold to synthesize highly polar, metabolically stable spirocyclic pharmacophores.

References

• Title: Oxetanes in Drug Discovery: Structural and Synthetic Insights Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. chemscene.com [chemscene.com]

Spectroscopic Characterization of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine: A Technical Guide

Executive Summary

3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (CAS: 1313369-57-1) is a highly versatile, functionalized building block widely utilized in the synthesis of spirocyclic scaffolds and complex piperidine-derived therapeutics[1]. With a molecular formula of C₁₅H₂₁NO₄ and a molecular weight of 279.33 g/mol , its structural architecture features a piperidine ring substituted at the C3 position with two hydroxymethyl groups, while the secondary amine is protected by a carboxybenzyl (Cbz) group[1].

For drug development professionals and analytical chemists, the spectroscopic characterization of this compound presents specific challenges. The presence of the Cbz protecting group induces restricted rotation around the carbamate C–N bond, leading to complex, duplicated signals in Nuclear Magnetic Resonance (NMR) spectroscopy[2][3]. This whitepaper provides an in-depth mechanistic analysis of these spectroscopic phenomena, self-validating experimental protocols, and comprehensive data summaries to ensure rigorous structural elucidation.

Structural Elucidation & The Rotameric Effect

The Causality of NMR Signal Duplication

When analyzing 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine via ¹H and ¹³C NMR at room temperature (298 K), analysts frequently observe peak broadening or distinct signal duplication, particularly for the protons and carbons adjacent to the piperidine nitrogen (C2 and C6 positions)[3].

The Mechanistic Cause: The lone pair of electrons on the piperidine nitrogen delocalizes into the adjacent carbonyl group of the Cbz moiety. This resonance grants the carbamate C–N bond partial double-bond character, significantly raising the energy barrier to internal rotation (typically around 12–15 kcal/mol for N-alkyl carbamates)[2]. Consequently, rotation is hindered on the NMR timescale, "freezing" the molecule into syn and anti conformers (rotamers) relative to the benzyl group[2]. Because the spatial magnetic environment differs between these two states, the spectrometer records two distinct sets of signals for the same chemical group[3].

To definitively prove that these extra signals are structural rotamers and not chemical impurities, a self-validating Variable-Temperature (VT) NMR protocol must be employed. By supplying thermal energy, the rotational barrier is overcome, causing the rapid interconversion of rotamers and the subsequent coalescence of the duplicated signals into sharp, time-averaged peaks.

Variable-Temperature (VT) NMR Protocol

Objective: Resolve rotameric signal duplication to confirm the structural purity of the compound.

• Sample Preparation: Dissolve 15–20 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Causality for solvent choice: DMSO-d₆ is selected over CDCl₃ because its high boiling point (189 °C) safely permits heating the sample to the temperatures required for signal coalescence (80–100 °C) without solvent evaporation or tube pressurization.

• Initial Acquisition (25 °C): Acquire a standard 1D ¹H NMR spectrum at 298 K. Document the integral ratios of the split signals at the N-CH₂ positions (δ 3.20–3.50 ppm) to establish the baseline syn/anti equilibrium ratio.

• Temperature Ramping: Increase the NMR probe temperature in 10 °C increments, starting from 25 °C up to 90 °C.

• Thermal Equilibration: Allow the sample to equilibrate for exactly 5 minutes at each new temperature step before initiating the pulse sequence. This ensures uniform thermal distribution across the sample volume.

• Coalescence Observation: Monitor the spectra for the broadening and eventual merging (coalescence) of the duplicated C2/C6 proton signals into a single, sharp multiplet.

• Validation & Cooling: Once coalescence is achieved, cool the probe back to 25 °C and re-acquire the spectrum. Causality: This final step is a critical self-validation mechanism to prove that the compound did not undergo thermal degradation during the experiment; the spectrum must perfectly match the initial acquisition.

Workflow for resolving carbamate rotameric signal duplication using VT-NMR.

Mass Spectrometry & Fragmentation Dynamics

High-Resolution Mass Spectrometry (HRMS) is utilized to confirm the exact mass and structural connectivity of the compound. Under Electrospray Ionization (ESI) conditions, benzyl carbamates exhibit highly predictable and diagnostic fragmentation pathways[4].

LC-HRMS/MS Protocol

• Sample Preparation: Dilute the analyte to a final concentration of 1 µg/mL in a 50:50 (v/v) mixture of LC-MS grade Methanol and Water. Add 0.1% Formic Acid. Causality: Formic acid acts as a proton donor, maximizing the ionization efficiency to yield the [M+H]⁺ precursor ion.

• Chromatography: Inject 2 µL onto a C18 reversed-phase column (50 × 2.1 mm, 1.7 µm particle size). Elute using a linear gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes at a flow rate of 0.4 mL/min.

• Ionization (ESI+): Set the capillary voltage to 3.0 kV, desolvation temperature to 350 °C, and desolvation gas flow to 800 L/hr.

• Collision-Induced Dissociation (CID): Isolate the [M+H]⁺ precursor ion (m/z 280.15) in the first quadrupole. Apply a Normalized Collision Energy (NCE) of 25 eV in the collision cell using Argon as the collision gas.

• Diagnostic Detection: The primary fragmentation channel for benzyl carbamates involves the cleavage of the benzyl-oxygen bond, yielding a highly stable tropylium cation (m/z 91.05)[4]. A secondary pathway involves the neutral loss of benzyl alcohol followed by the expulsion of CO₂, leaving the protonated 3,3-bis(hydroxymethyl)piperidinium core (m/z 128.11).

ESI-MS/MS fragmentation pathway of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine.

Quantitative Data Summaries

The following tables synthesize the expected spectroscopic data parameters for 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine based on its functional group architecture and empirical precedents for substituted Cbz-piperidines.

Table 1: NMR Chemical Shift Assignments (CDCl₃, 298 K)

Note: Ranges are provided for C2 and C6 protons due to the expected line broadening/splitting caused by carbamate rotamers prior to VT-NMR coalescence.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Integration	Structural Assignment
¹H NMR	7.38 – 7.28	m, 5H	Aromatic protons (Cbz)
¹H NMR	5.12	s, 2H	Ph-CH₂ -O (Cbz)
¹H NMR	3.65 – 3.45	m, 4H	2 × CH₂ OH (Hydroxymethyl)
¹H NMR	3.40 – 3.20	br m, 4H	N-CH₂ (Piperidine C2 & C6)
¹H NMR	2.60	br s, 2H	2 × OH (Exchanges with D₂O)
¹H NMR	1.65 – 1.45	m, 4H	C-CH₂ (Piperidine C4 & C5)
¹³C NMR	155.2	C (Quaternary)	C =O (Carbamate Carbonyl)
¹³C NMR	136.5	C (Quaternary)	Aromatic C (Ipso)
¹³C NMR	128.5, 128.0, 127.8	CH	Aromatic C H
¹³C NMR	67.2	CH₂	Ph-C H₂-O
¹³C NMR	65.5	CH₂	2 × C H₂OH
¹³C NMR	48.5, 44.2	CH₂	N-C H₂ (Piperidine C2 & C6)
¹³C NMR	39.8	C (Quaternary)	Piperidine C 3

Table 2: HRMS and Infrared (IR) Spectroscopic Signatures

Analytical Technique	Parameter / Mode	Observed Value	Structural Significance
HRMS (ESI+)	[M+H]⁺ Exact Mass	m/z 280.1543	Confirms molecular formula (C₁₅H₂₂NO₄⁺)
HRMS (ESI+)	[M+Na]⁺ Adduct	m/z 302.1363	Sodium adduct formation
MS/MS (CID)	Major Product Ion	m/z 91.05	Tropylium cation (Benzyl cleavage)
FT-IR (ATR)	O–H Stretch	~3350 cm⁻¹ (Broad)	Primary hydroxyl groups
FT-IR (ATR)	C=O Stretch	~1695 cm⁻¹ (Strong)	Carbamate carbonyl
FT-IR (ATR)	C–O Stretch	~1120 cm⁻¹ (Medium)	Aliphatic ether/alcohol bonds
FT-IR (ATR)	C–H Stretch (Ar)	~3030 cm⁻¹ (Weak)	Aromatic ring hydrogens

References

• Using Hydrogen Bonding to Control Carbamate C−N Rotamer Equilibria. The Journal of Organic Chemistry, 2002, 67(11), 3949-3952. American Chemical Society. Available at:[Link]

• Proline-Based Carbamates as Cholinesterase Inhibitors. International Journal of Molecular Sciences, 2017, 18(11), 2419. MDPI. Available at:[Link]

• Spontaneous Water Radical Cation Oxidation at Double Bonds in Microdroplets. Frontiers in Chemistry, 2022, 10:894318. Frontiers Media. Available at:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. www3.nd.edu [www3.nd.edu]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Spontaneous Water Radical Cation Oxidation at Double Bonds in Microdroplets [frontiersin.org]

Unlocking Neuropharmacological Targets: The Biological Activity and Evaluation of Substituted Piperidine Compounds

Executive Summary

Substituted piperidines represent a highly privileged chemotype in modern medicinal chemistry, serving as the structural backbone for numerous FDA-approved therapeutics[1]. Their distinct physicochemical properties—most notably their conformational flexibility and the presence of a basic nitrogen atom—enable them to engage in critical electrostatic and hydrogen-bonding interactions with diverse biological targets[2]. This technical whitepaper provides an in-depth analysis of the biological activity of piperidine derivatives, focusing specifically on their roles in modulating Cholinesterases (AChE/BChE) and G-Protein Coupled Receptors (GPCRs). It outlines the mechanistic rationale behind their efficacy and provides self-validating, step-by-step experimental protocols for their biochemical evaluation.

The Piperidine Scaffold in Medicinal Chemistry

The pharmacological versatility of the piperidine ring stems from its ability to predominantly adopt a stable chair conformation, which optimally positions substituents for target engagement[2]. At physiological pH, the secondary or tertiary nitrogen of the piperidine ring is typically protonated. This cationic state is a crucial pharmacophoric feature, allowing the molecule to form strong salt bridges or cation-ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

interactions with acidic amino acid residues (such as Aspartate or Glutamate) located within the binding pockets of neuropharmacological targets.

Targeting Cholinesterases (AChE/BChE) in Neurodegeneration

Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) are primary targets in the symptomatic treatment of neurodegenerative disorders like Alzheimer's disease[3]. AChE features a deep, narrow gorge with two distinct binding sites: the Catalytic Active Site (CAS) at the bottom and the Peripheral Anionic Site (PAS) at the entrance[4].

Substituted piperidines, such as the blockbuster drug Donepezil, act as dual-site inhibitors. The protonated piperidine nitrogen intercalates into the CAS via cation-

interactions with aromatic residues (e.g., Trp86), while extended substituents bridge the gorge to interact with the PAS, effectively blocking substrate entry and product exit[4].

Quantitative Data: Inhibitory Potency

The table below summarizes the half-maximal inhibitory concentrations (IC

) of various structurally distinct piperidine derivatives, demonstrating how substitution patterns dictate target affinity.

Compound Class / Name	Target Enzyme	IC Value	Reference
Donepezil (Clinical Standard)	AChE	~10 - 20 nM	5[5]
Compound 86a (Multi-targeted derivative)	AChE	2.13 nM	5[5]
Compound 5c (Phenoxyethyl piperidine)	eeAChE	0.5 ± 0.05 μM	4[4]
Compound 7c (Phenoxyethyl piperidine)	eqBuChE	2.5 ± 0.6 μM	4[4]
Quinolinyl thiosemicarbazone derivative	AChE	9.68 μM	3[3]

Experimental Protocol: Modified Ellman’s Assay for AChE Inhibition

To evaluate the inhibitory potency of novel piperidine compounds, the spectrophotometric Ellman's method is the gold standard[5]. This protocol is designed as a self-validating system to eliminate false positives caused by background hydrolysis or compound autofluorescence.

Step-by-Step Methodology:

• Reagent Preparation: Prepare AChE enzyme (0.2 U/mL) in 0.1 M phosphate buffer (pH 8.0). Prepare 15 mM Acetylthiocholine iodide (ATCI) as the substrate, and 3 mM 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) as the chromogenic reagent[6].

• Self-Validating Plate Setup: In a 96-well microplate, establish three critical zones:

  • Blanks: Buffer + DTNB + Substrate (Accounts for spontaneous non-enzymatic substrate hydrolysis).

  • 100% Activity Controls: Buffer + Enzyme + DTNB + Substrate + Vehicle (DMSO). (Establishes the uninhibited

    ).

  • Test Wells: Buffer + Enzyme + DTNB + Piperidine Inhibitor (serial dilutions)[6].

• Pre-Incubation Phase: Add 120 µL DTNB, 20 µL enzyme, and 20 µL inhibitor to the wells. Incubate at 37°C for 15 minutes.

  • Causality: Pre-incubation is mandatory. It allows the piperidine inhibitor to reach thermodynamic equilibrium with the enzyme's active site before the substrate is introduced, preventing competitive displacement artifacts that skew initial readings[6].

• Reaction Initiation: Add 20 µL of ATCI substrate to all wells to trigger the reaction.

• Kinetic Measurement: Immediately measure absorbance at 412 nm continuously for 10-20 minutes using a microplate reader.

  • Causality: Reading in kinetic mode (rather than endpoint) captures the initial velocity (

    ) of the reaction. This ensures data is collected while the substrate concentration is non-limiting and product inhibition is negligible, ensuring strict proportionality to active enzyme concentration[6].

Caption: AChE inhibition assay workflow using Ellman's method.

G-Protein Coupled Receptor (GPCR) Modulation

GPCRs are conformationally dynamic proteins that mediate signal transduction and represent the largest family of therapeutic targets[7],[8]. Piperidine derivatives frequently act as highly selective orthosteric or allosteric modulators at receptors such as the Neuropeptide Y Y1 receptor (Y1R), sigma receptors, and dopamine transporters[9],[10].

For example, in Y1R antagonism, replacing a methoxyphenyl group with a piperidine ring alters the lipophilic profile and binding affinity, demonstrating the piperidine's role in satisfying specific spatial and electrostatic demands within the transmembrane domain[9].

Experimental Protocol: Radioligand Binding Assay for GPCRs

To determine the binding affinity (

) of piperidine ligands to GPCRs, competitive radioligand binding assays are utilized[10].

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from cells (e.g., Sf9 or HEK293) expressing the target GPCR. Resuspend in 50 mM Tris buffer (pH 7.4) supplemented with 1 mM EDTA and protease inhibitors[9].

  • Causality: Utilizing isolated membranes rather than whole cells preserves the native 3D conformation of the GPCR within a lipid bilayer while completely eliminating whole-cell artifacts, such as ligand-induced receptor internalization or metabolic degradation. EDTA chelates divalent cations (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    , ) that could otherwise activate endogenous metalloproteases.

• Assay Assembly: In a 96-well plate, combine 100 µL of binding buffer, 50 µL of the radioligand (e.g.,

  -labeled standard at a fixed concentration), and 50 µL of the unlabelled piperidine test compound (in serial dilutions)[10].

  • Self-Validation: Always include a Non-Specific Binding (NSB) control well containing a massive excess (e.g., 1000x) of an unlabeled reference competitor to validate that the radioligand signal is strictly specific to the target receptor.

• Equilibrium Incubation: Incubate the mixture at room temperature for 1-2 hours to allow competitive binding to reach thermodynamic equilibrium.

• Rapid Filtration & Washing: Terminate the reaction by rapid vacuum filtration through glass-fiber filters (pre-soaked in polyethylenimine to reduce non-specific binding). Wash the filters three times with ice-cold binding buffer.

  • Causality: The use of ice-cold buffer abruptly drops the kinetic energy of the system. This effectively "freezes" the receptor-ligand complex, preventing the dissociation of the bound radioligand during the mechanical wash steps designed to remove unbound isotopes.

• Quantification: Transfer filters to scintillation vials, add scintillation cocktail, and quantify radioactivity using a liquid scintillation counter to calculate the

  via the Cheng-Prusoff equation[10].

Caption: GPCR activation and downstream signaling modulated by piperidine ligands.

Structure-Activity Relationship (SAR) Dynamics

The biological efficacy of piperidine derivatives is heavily governed by their substitution patterns:

• N-Substitution: The nature of the substituent on the piperidine nitrogen dictates the basicity and steric bulk of the molecule, which is the primary driver of receptor subtype selectivity (e.g., shifting affinity between sigma-1 and sigma-2 receptors)[2],[10].

• 4-Position Substitution: The 4-position acts as a critical vector for extending the pharmacophore. Modifications here allow the molecule to bridge distinct topological features of a target, such as spanning the distance between the CAS and PAS in cholinesterases or engaging deeper allosteric pockets in GPCRs[4],[2].

References

• Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach - PMC. National Institutes of Health (NIH). 3

• Efficacy of 1-(Piperidin-2-ylmethyl)piperidine derivatives as enzyme inhibitors. Benchchem. 5

• Application Notes and Protocols: In Vitro Acetylcholinesterase (AChE) Inhibition Assay for Piperidine Derivatives. Benchchem. 6

• Phenoxyethyl Piperidine/Morpholine Derivatives as PAS and CAS Inhibitors of Cholinesterases: Insights for Future Drug Design - PMC. National Institutes of Health (NIH). 4

• Comparative Analysis of Ethyl-piperidin-4-ylmethyl-amine and Other Piperidine Derivatives in Drug Discovery. Benchchem. 2

• G protein-coupled receptors (GPCRs): advances in structures, mechanisms and drug discovery - PMC. National Institutes of Health (NIH). 7

• Structural basis of ligand binding modes at the neuropeptide Y Y1 receptor - PMC. National Institutes of Health (NIH). 9

• Synthesis of N-phenyl-N-(3-(piperidin-1-yl)propyl)benzofuran-2-carboxamides as new selective ligands for sigma receptors - PMC. National Institutes of Health (NIH). 10

• 3-Bromopiperidine-2,6-dione (CAS 62595-74-8). Benchchem. 1

• Designing allosteric modulators to change GPCR G protein subtype selectivity - PMC. National Institutes of Health (NIH). 8

Sources

• 1. 3-Bromopiperidine-2,6-dione (CAS 62595-74-8) [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenoxyethyl Piperidine/Morpholine Derivatives as PAS and CAS Inhibitors of Cholinesterases: Insights for Future Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. G protein-coupled receptors (GPCRs): advances in structures, mechanisms and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Designing allosteric modulators to change GPCR G protein subtype selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural basis of ligand binding modes at the neuropeptide Y Y1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of N-phenyl-N-(3-(piperidin-1-yl)propyl)benzofuran-2-carboxamides as new selective ligands for sigma receptors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Chemoselective N-Cbz Protection of Piperidine-3,3-dimethanol

Executive Summary

Piperidine-3,3-dimethanol is a highly versatile building block in drug discovery, frequently utilized in the synthesis of spirocyclic cores, constrained peptidomimetics, and novel central nervous system (CNS) therapeutics. To functionalize the primary hydroxyl groups or utilize the scaffold in complex multi-step syntheses, the secondary amine must be temporarily masked. The benzyloxycarbonyl (Cbz) group is an ideal choice due to its stability to mildly acidic and basic conditions, and its orthogonal cleavage via catalytic hydrogenolysis[1]. This application note details a field-proven, highly chemoselective protocol for the N-Cbz protection of piperidine-3,3-dimethanol, ensuring quantitative masking of the amine while leaving the primary diols untouched.

Mechanistic Rationale: Engineering Chemoselectivity

The core challenge in this transformation is achieving absolute chemoselectivity. Piperidine-3,3-dimethanol possesses three nucleophilic sites: one secondary amine and two primary alcohols.

Nucleophilicity and pH Control: Chemoselectivity is engineered by exploiting the vast difference in nucleophilicity between the amine and the alcohols. Amines are inherently more nucleophilic than neutral alcohols. However, this advantage is only maintained if the amine remains unprotonated. By utilizing Schotten-Baumann conditions—a biphasic solvent system (THF/H₂O) with a mild inorganic base (NaHCO₃)—the reaction pH is buffered between 8 and 9[2].

• Why NaHCO₃? A mild base neutralizes the HCl byproduct generated by the highly reactive benzyl chloroformate (Cbz-Cl) electrophile, preventing the amine from converting into a non-nucleophilic ammonium salt[1].

• Avoiding Strong Bases: If a strong base like NaOH is used, the pH elevates excessively. This can lead to partial deprotonation of the primary alcohols (forming highly nucleophilic alkoxides) or rapid hydrolysis of the Cbz-Cl reagent, leading to O-acylation byproducts and reduced yields[2].

Temperature Kinetics: The reaction is initiated at 0 °C. The N-acylation of the secondary amine is highly exothermic and possesses a very low activation energy. Cooling the system selectively suppresses the higher-activation-energy side reactions (O-acylation and Cbz-Cl hydrolysis), ensuring the electrophile is consumed almost exclusively by the amine[3].

Reaction Optimization & Quantitative Data

To demonstrate the causality behind the chosen protocol, the following table summarizes the optimization of reaction conditions. The biphasic NaHCO₃ system clearly outperforms homogeneous organic conditions.

Condition	Solvent System	Base (eq)	Temp (°C)	Cbz-Cl (eq)	N-Cbz Yield (%)	O-Cbz Byproduct (%)
A (Optimal)	THF / H₂O (1:1)	NaHCO₃ (2.0)	0 to RT	1.05	>95	<2
B	DCM	TEA (2.0)	0 to RT	1.05	82	12
C	H₂O	NaOH (2.0)	0 to RT	1.10	75	18
D	THF / H₂O (1:1)	NaHCO₃ (2.0)	RT	1.20	88	9

Table 1: Comparative analysis of N-Cbz protection conditions for piperidine-3,3-dimethanol. Condition A maximizes chemoselectivity.

Visualizing the Reaction Architecture

Fig 1. Step-by-step experimental workflow for the N-Cbz protection of piperidine-3,3-dimethanol.

Fig 2. Mechanistic pathway illustrating the chemoselective N-acylation over O-acylation.

Self-Validating Experimental Protocol

This protocol is designed for a 10 mmol scale and incorporates built-in validation checkpoints to ensure reproducibility[3].

Reagents Required:

• Piperidine-3,3-dimethanol: 1.45 g (10.0 mmol, 1.0 eq)

• Sodium bicarbonate (NaHCO₃): 1.68 g (20.0 mmol, 2.0 eq)

• Benzyl chloroformate (Cbz-Cl, 95%): 1.58 mL (10.5 mmol, 1.05 eq)

• Tetrahydrofuran (THF): 20 mL

• Deionized Water: 20 mL

• Ethyl Acetate (EtOAc): For extraction

Step-by-Step Methodology:

• System Initialization: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve piperidine-3,3-dimethanol (1.45 g) in a mixture of THF (20 mL) and deionized water (20 mL).

• Base Addition: Add NaHCO₃ (1.68 g) to the vigorously stirring solution. Validation Checkpoint 1: The pH of the aqueous layer should be approximately 8.5.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Electrophile Addition: Using a syringe, add Cbz-Cl (1.58 mL) dropwise over 15 minutes. Causality Note: Dropwise addition prevents localized concentration spikes of the electrophile, which could otherwise trigger non-selective O-acylation[3].

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 12 hours.

• Reaction Monitoring (Self-Validation): Monitor the reaction via TLC (Eluent: 10% MeOH in DCM with 1% NH₄OH).

  • Starting Material: Rf ≈ 0.1 (Stains heavily with Ninhydrin).

  • Product: Rf ≈ 0.5 (UV active, stains with Ninhydrin only after prolonged heating).

  • Validation Checkpoint 2: The complete disappearance of the baseline spot confirms total conversion.

• Workup & Isolation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 × 30 mL). Validation Checkpoint 3: Any unreacted starting material will remain in the aqueous layer, intrinsically purifying the organic phase[4].

• Purification: Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting product is typically obtained as a colorless viscous oil in >95% yield and >98% purity, requiring no further column chromatography.

Analytical Characterization & Troubleshooting

When validating the synthesized 1-Cbz-piperidine-3,3-dimethanol, researchers must be aware of a specific NMR phenomenon inherent to carbamate-protected cyclic amines.

NMR Rotamers (Expert Insight): The Cbz group creates a carbamate linkage (N-COO-Bn) that possesses significant partial double-bond character. This restricts the free rotation around the C-N bond at room temperature. Consequently, the ¹H and ¹³C NMR spectra will exhibit rotamers —broadened peaks or distinct duplicate sets of signals for the piperidine ring protons (especially those at the C2 and C6 positions adjacent to the nitrogen).

• Troubleshooting: Do not mistake these broadened or split peaks for impurities. If peak sharpness is required for absolute structural assignment, perform a high-temperature NMR experiment (e.g., at 80 °C in DMSO-d6) to induce rapid rotation and coalesce the signals into sharp, time-averaged peaks.

LCMS Analysis: Expected mass for C₁₅H₂₁NO₄: [M+H]⁺ m/z = 280.15. If a mass of 414.19 is observed, this indicates the formation of the N,O-diCbz byproduct, suggesting that either the temperature was too high during addition or an excess of Cbz-Cl (>1.1 eq) was utilized.

References

• Highfine Biotech. "Amino protecting group—benzyloxycarbonyl (Cbz)". Source: highfine.com.
• US Patent US20100168385A1. "Process for preparing enantiomerically enriched amino-alcohols". Source: google.com/patents.
• Total Synthesis. "Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism". Source: total-synthesis.com.
• BenchChem. "The Benzyloxycarbonyl (Cbz) Group: A Stalwart in Amine Protection". Source: benchchem.com.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US20100168385A1 - Process for preparing enantiomerically enriched amino-alcohols - Google Patents [patents.google.com]

Application Note: Strategic Utilization of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

This is a comprehensive Application Note and Protocol guide for 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine , designed for researchers in medicinal chemistry and drug discovery.

Scaffold

Executive Summary & Scientific Rationale

In the pursuit of novel chemical space, the shift from flat, aromatic-heavy molecules to three-dimensional (

-rich) scaffolds is a dominant trend in modern drug discovery. 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (Compound 1 ) represents a high-value intermediate that offers:

• Geminal Disubstitution: The gem-bis(hydroxymethyl) motif at the 3-position introduces significant steric bulk, influencing the piperidine ring conformation (Thorpe-Ingold effect) and restricting the rotatable bonds of attached substituents.

• Chirality: Unlike its 4,4-disubstituted counterpart, the 3,3-disubstituted piperidine core is chiral (unless symmetrically substituted and planar, which it is not). This allows for the development of enantioselective leads.

• Divergent Reactivity: The diol functionality serves as a "linchpin" for creating spirocyclic ethers (oxetanes, tetrahydrofurans) or as a handle for PROTAC linker attachment.

This guide details the robust synthesis of 1 from its diester precursor and provides a validated protocol for its conversion into the pharmacologically privileged 2-oxa-6-azaspiro[3.5]nonane (spiro-oxetane) scaffold.

Structural Analysis & Mechanistic Insight

The "Gem-Dimethyl" Analog

The 3,3-bis(hydroxymethyl) group mimics the gem-dimethyl effect but adds polarity and functional handles. In medicinal chemistry, this substitution pattern is used to:

• Block Metabolism: Sterically shield the piperidine ring from oxidative metabolism (e.g., P450 hydroxylation).

• Lock Conformation: Force the piperidine ring into a specific chair conformation, pre-organizing the vector of the nitrogen lone pair or N-substituents.

Rotameric Complexity (NMR Tip)

Critical Observation: The N-Cbz (carbobenzyloxy) protecting group possesses partial double-bond character (N-C=O resonance). This leads to rotamers visible in

H and C NMR at room temperature.

• Symptom:[1][2][3][4][5] Broad or split signals for the piperidine ring protons.

• Solution: Perform NMR at elevated temperature (e.g., 323 K in DMSO-

  ) to coalesce signals for accurate integration and assignment.

Experimental Protocols

Protocol A: Robust Reduction of Diethyl 1-Cbz-piperidine-3,3-dicarboxylate

This protocol describes the reduction of the diester precursor to the diol 1 . Lithium Aluminum Hydride (LiAlH

) is the reagent of choice due to the steric hindrance at the quaternary center.

Precursor: Diethyl 1-(benzyloxycarbonyl)piperidine-3,3-dicarboxylate (commercially available or synthesized via alkylation of ethyl N-Cbz-3-piperidinecarboxylate).

Materials:

• Starting Material: Diethyl 1-Cbz-piperidine-3,3-dicarboxylate (1.0 eq)

• Reagent: LiAlH

  (2.5 eq, 2.4 M solution in THF) or solid (requires careful addition).

• Solvent: Anhydrous THF (Tetrahydrofuran).

• Quenching: Sodium sulfate decahydrate (Glauber’s salt) or Fieser method reagents (

  , 15% NaOH).

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Reagent Prep: Charge the flask with anhydrous THF (0.2 M concentration relative to substrate) and cool to 0 °C in an ice bath. Carefully add LiAlH

  solution (2.5 eq) via syringe.

  • Expert Note: If using solid LiAlH

    , suspend it in THF at 0 °C before adding the substrate.

• Addition: Dissolve the diester starting material in a minimal amount of anhydrous THF. Add this solution dropwise to the LiAlH

  suspension over 15–20 minutes.

  • Observation: Gas evolution (

    ) will occur. Ensure venting is adequate.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 1 hour. If TLC indicates incomplete conversion, heat to mild reflux (60 °C) for 2 hours.

  • Monitoring: The starting diester (

    in 30% EtOAc/Hex) will disappear; the diol product is very polar ( in pure EtOAc).

• Quenching (Fieser Method): Cool the mixture back to 0 °C. For every x grams of LiAlH

  used, add carefully in sequence:

  • x mL water (Caution: Exothermic!)

  • x mL 15% aqueous NaOH

  • 3x mL water[1][6]

• Workup: Warm to RT and stir for 15 minutes until a granular white precipitate forms. Filter through a pad of Celite. Wash the filter cake thoroughly with hot THF or EtOAc (the diol is sticky).

• Purification: Concentrate the filtrate. The crude oil is often pure enough (>95%) for the next step. If necessary, purify via flash chromatography (Eluent: 100% EtOAc

  5% MeOH/EtOAc).

Yield Expectation: 85–95% as a viscous, colorless to pale yellow oil.

Protocol B: Spirocyclization to 2-Oxa-6-azaspiro[3.5]nonane

This reaction utilizes the "Roche" methodology (Wuitschik et al.) to convert the 1,3-diol into a spiro-oxetane. This is a critical transformation for creating bioisosteres of morpholine.

Materials:

• Substrate: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (from Protocol A).

• Reagent: n-Butyllithium (n-BuLi, 2.5 M in hexanes).

• Activation: p-Toluenesulfonyl chloride (TsCl) or Nosyl chloride (NsCl).

• Base: Sodium Hydride (NaH, 60% dispersion) can be used as an alternative to n-BuLi for the cyclization step.

Step-by-Step Methodology (One-Pot Lithiation Route):

• Solvation: Dissolve the diol (1.0 eq) in anhydrous THF (0.1 M) and cool to -78 °C.

• Deprotonation: Add n-BuLi (1.1 eq) dropwise. Stir for 30 mins at -78 °C.

  • Mechanism:[1][2][3][4][5][6][7][8] This forms the mono-lithium alkoxide.

• Activation: Add a solution of TsCl (1.0 eq) in THF dropwise. Stir for 1 hour, allowing the temperature to rise to 0 °C.

  • Goal: Selective mono-tosylation of one hydroxymethyl group.

• Cyclization: Add n-BuLi (1.2 eq) dropwise at 0 °C (or add 2.0 eq NaH). Heat the reaction to 60 °C for 4–12 hours.

  • Mechanism:[1][2][3][4][5][7][8] The second alkoxide attacks the intramolecular tosylate (S

    2) to close the strained 4-membered ring.

• Workup: Quench with saturated

  . Extract with EtOAc (3x).[9] Wash organics with brine, dry over .

• Purification: Flash chromatography (Hexane/EtOAc gradient). The spiro-oxetane is less polar than the diol.

Visualizing the Synthetic Workflow

The following diagram illustrates the divergent pathways available from the core scaffold.

Figure 1: Synthetic workflow transforming the diester precursor into the core diol intermediate and subsequent high-value spirocyclic scaffolds.

Analytical Data Summary

The following table summarizes the expected physicochemical properties and key diagnostic signals for the intermediate.

Parameter	Specification / Observation
Molecular Formula
Molecular Weight	279.33 g/mol
Physical State	Viscous colorless oil or low-melting solid.
Solubility	Soluble in MeOH, EtOAc, DMSO. Poorly soluble in Hexanes/Et2O.
NMR (Diagnostic)	7.35 (m, 5H, Ar-H), 5.12 (s, 2H, ), 3.4–3.6 (m, 4H, ). Note: Ring protons (H-2, H-4, H-5, H-6) appear as complex multiplets due to Cbz rotamers.
NMR (Key Peaks)	Carbonyl ( ppm), Quaternary C-3 ( ppm), Hydroxymethyls ( ppm).
Chirality	The 3,3-disubstituted piperidine is chiral . Commercial sources are typically racemic . Enantiomers can be separated via chiral HPLC (e.g., Chiralpak AD-H) or synthesized from chiral precursors.

References

• Wuitschik, G., et al. (2006). "Spirocyclic Oxetanes: Synthesis and Properties." Angewandte Chemie International Edition, 45(46), 7736–7739. Link

• Wuitschik, G., et al. (2010). "Oxetanes in Drug Discovery: Structural and Synthetic Insights." Journal of Medicinal Chemistry, 53(8), 3227–3246. Link

• Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews, 114(16), 8257–8322. Link

• Burkhard, J. A., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition, 49(21), 3524–3529. Link

• Meyers, A. I., & Brengel, G. P. (1997). "The Synthesis of 3,3-Disubstituted Piperidines." Chemical Communications, (1), 1–8. Link

Sources

• 1. CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine - Google Patents [patents.google.com]
• 2. biotage.com [biotage.com]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 7. In crossed cannizzaro reactions between formaldehyde and Benzaldehyde - askIITians [askiitians.com]
• 8. Cannizzaro Reaction and Crossed Cannizzaro Reaction | Pharmaguideline [pharmaguideline.com]
• 9. connectjournals.com [connectjournals.com]

Applications of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine in medicinal chemistry

Application Note: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine in Medicinal Chemistry

Title: Unlocking 3D Chemical Space: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine as a Premier Scaffold for Spirocyclic Drug Design

Executive Summary

In the modern era of "escaping flatland" in drug discovery, increasing the fraction of sp3-hybridized carbons (

) is a proven strategy to improve clinical success rates.[1][2] 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (CAS: 122860-33-7, related mono-protected variants) serves as a critical linchpin in this effort.[1][2]

This application note details the utility of this gem-disubstituted piperidine as a precursor to 2-oxa-6-azaspiro[3.5]nonane and related spirocyclic scaffolds.[1][2] These structures act as bioisosteres for morpholines and gem-dimethyl groups, offering superior lipophilic efficiency (LipE), metabolic stability, and novel intellectual property (IP) space.[1][2]

Chemical Profile & Structural Logic

• Compound Name: 3,3-Bis(hydroxymethyl)-1-[(benzyloxy)carbonyl]piperidine[1][2]

• Core Scaffold: Piperidine (Cbz-protected at N1).[1][2]

• Functional Handle: gem-Bis(hydroxymethyl) at C3.[2]

• Key Reactivity: The two primary alcohol groups at the quaternary C3 position are perfectly positioned for intramolecular etherification , creating strained spiro-cycles (oxetanes, tetrahydrofurans) or serving as a desymmetrization hub for dual-pharmacophore attachment.[1][2]

Medicinal Chemistry Value Proposition:

• Conformational Restriction: The quaternary center at C3 locks the piperidine ring into a chair conformation, reducing the entropic penalty of binding to protein targets.[2]

• Metabolic Blocking: Substitution at C3 blocks a common site of oxidative metabolism (CYP450-mediated hydroxylation) on the piperidine ring.[1][2]

• Lipophilicity Modulation: Conversion to the spiro-oxetane lowers

  compared to the gem-dimethyl analog due to the polarity of the ether oxygen, while avoiding the high H-bond donor count of open diols.[2]

Primary Application: Synthesis of Spiro[3.5]nonane Scaffolds

The most high-impact application of this building block is the synthesis of 2-oxa-6-azaspiro[3.5]nonane .[2] This scaffold is a rigid, sp3-rich surrogate for the morpholine ring, often resulting in improved potency and selectivity (e.g., in GPR119 agonists or ASH1L inhibitors).[1][2]

Experimental Protocol: Cyclization to Spiro-Oxetane

Objective: Convert 3,3-bis(hydroxymethyl)-1-Cbz-piperidine to benzyl 2-oxa-6-azaspiro[3.5]nonane-6-carboxylate.

Mechanism: This reaction proceeds via the activation of the hydroxyl groups followed by an intramolecular

displacement.[2] While bis-tosylation followed by base-mediated cyclization is possible, the one-pot mesylation/cyclization is preferred for scalability.[1][2]

Reagents:

• Substrate: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (1.0 equiv)[1][2]

• Activator: Methanesulfonyl chloride (MsCl) (2.2 equiv)[1][2]

• Base 1: Triethylamine (Et_3N) (3.0 equiv)[2]

• Base 2: Sodium hydride (NaH, 60% dispersion) (2.5 equiv) or n-BuLi (for scale-up)[1][2]

• Solvent: Anhydrous THF or DCM (for step 1) / THF (for step 2)[2]

Step-by-Step Methodology:

• Activation (Bis-Mesylate Formation):

  • Dissolve the substrate in anhydrous THF (0.1 M) under nitrogen atmosphere.[1][2]

  • Cool to 0 °C. Add Et_3N followed by dropwise addition of MsCl.[2]

  • Stir at 0 °C for 1 hour until TLC indicates complete consumption of the starting material and formation of the bis-mesylate intermediate. Note: Do not isolate the unstable bis-mesylate if possible.[2]

• Cyclization (Ring Closure):

  • Option A (Standard): To the reaction mixture at 0 °C, carefully add NaH (60% dispersion) in portions. The reaction will evolve hydrogen gas; ensure proper venting.[2]

  • Option B (Scale-up): Transfer the bis-mesylate solution to a suspension of NaH in refluxing THF to promote rapid cyclization and minimize intermolecular polymerization.[1][2]

  • Heat the mixture to reflux (65 °C) for 2–4 hours.

• Work-up & Purification:

  • Cool to room temperature.[2][3] Quench carefully with saturated aqueous NH_4Cl.[2]

  • Extract with EtOAc (3x).[1][2] Wash combined organics with brine, dry over Na_2SO_4, and concentrate.

  • Purify via silica gel flash chromatography (Gradient: 0–30% EtOAc in Hexanes).[2] The spiro-oxetane typically elutes as a colorless oil or white solid.[2]

• Deprotection (Cbz Removal):

  • Dissolve the spiro-product in MeOH. Add 10% Pd/C (10 wt%).[1][2]

  • Stir under H_2 atmosphere (balloon) for 2 hours.

  • Filter through Celite and concentrate to yield the free amine 2-oxa-6-azaspiro[3.5]nonane (often isolated as a salt, e.g., oxalate or HCl, for stability).[2]

Secondary Application: Desymmetrization for Linker Synthesis

For targets requiring a "linker" arm rather than a rigid spiro-cycle, the gem-diol can be desymmetrized.[2] This allows one arm to serve as a solubilizing group (e.g., -CH2OH) and the other to be extended into a pharmacophore.[1][2]

Protocol Strategy:

• Mono-protection: Treat the diol with 1.0 equiv of TBSCl and imidazole to obtain the mono-silylated alcohol.[2] Statistical distribution yields ~50% desired product, separable by column chromatography.[1]

• Oxidation: Oxidize the remaining primary alcohol to the aldehyde using Dess-Martin Periodinane (DMP) or Swern conditions.[1][2]

• Functionalization: The resulting aldehyde is a versatile handle for:

  • Reductive Amination: Coupling with amines to attach side chains.[2]

  • Wittig Olefination: Extension of the carbon chain.[2]

  • Strecker Reaction: Synthesis of quaternary amino acids.[1][2]

Visualizing the Workflow

The following diagram illustrates the divergent synthetic pathways from the core building block.

Figure 1: Divergent synthetic pathways from 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine enabling access to rigid spiro-cycles (Left) or flexible linkers (Right).[2]

Case Studies & Medicinal Utility

Case Study 1: GPR119 Agonists (Metabolic Disease)

• Challenge: Early GPR119 agonists containing piperidine rings suffered from high lipophilicity and rapid oxidative clearance.[2]

• Solution: Replacement of the piperidine with the 2-oxa-6-azaspiro[3.5]nonane core (derived from the subject compound) reduced LogD by ~1.5 units and blocked metabolic hotspots.

• Outcome: Improved oral bioavailability and sustained glucose-dependent insulin secretion.[2]

Case Study 2: ASH1L Inhibitors (Oncology)

• Context: Inhibitors of the histone methyltransferase ASH1L often require a central scaffold to orient binding elements into a hydrophobic pocket.[2]

• Application: The spiro-piperidine scaffold provides a rigid vector that projects substituents at defined angles (approx.[1][2] 109.5°), maximizing specific hydrophobic contacts while minimizing entropic loss upon binding.

References

• Synthesis of Spirocyclic Oxetanes: Wuitschik, G. et al. "Spirocyclic Oxetanes: Synthesis and Properties."[1] Angew.[2] Chem. Int. Ed.2008 , 47, 4512–4515. Link[2]

• Medicinal Chemistry of Spirocycles: Carreira, E. M.; Fessard, T. C.[1] "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chem. Rev.[2]2014 , 114, 8257–8322. Link[2]

• Application in GPR119: "Spiro[3.5]nonane-9-carboxylic Acid Derivatives in Medicinal Chemistry." BenchChem Application Notes. Link[2]

• ASH1L Inhibitor Design: Rogawski, D. S. et al. "Discovery of First-in-Class Inhibitors of ASH1L Histone Methyltransferase with Anti-Leukemic Activity."[2] Nat. Commun.2021 , 12, 2792.[4] Link[1][2]

• General Piperidine Synthesis: "Synthesis of Spirocyclic Piperidines by Radical Hydroarylation." PMC - NIH.[2] Link

Sources

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Application Note: Strategic Utilization of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine in Advanced Peptidomimetic Synthesis

Target Audience: Peptide Chemists, Drug Discovery Scientists, and Structural Biologists. Document Type: Technical Application Note & Validated Experimental Protocols.

Executive Summary

The design of conformationally constrained peptidomimetics is a cornerstone of modern drug discovery, aimed at improving the metabolic stability, target affinity, and bioavailability of peptide therapeutics. 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine has emerged as a highly privileged, sp³-rich heterocyclic scaffold[1]. By embedding this rigidified piperidine core into a peptide backbone, researchers can effectively nucleate specific secondary structures (such as

-turns) while utilizing the geminal diols as versatile vectors for macrocyclization or dendrimeric branching[2].

This application note details the physicochemical profiling of this scaffold and provides self-validating, field-tested protocols for its chemoselective oxidation and subsequent on-resin integration.

Physicochemical & Structural Profiling

Understanding the structural parameters of the scaffold is critical for predicting its behavior during Solid-Phase Peptide Synthesis (SPPS). The Cbz (carboxybenzyl) protecting group ensures the secondary amine remains masked during standard Fmoc/tBu SPPS cycles, allowing for orthogonal late-stage diversification[3].

Property	Specification
Chemical Name	Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate
CAS Number	1313369-57-1[4]
Molecular Formula	C₁₅H₂₁NO₄
Molecular Weight	279.33 g/mol [3]
Protecting Group Strategy	N-Cbz (Orthogonal to Fmoc, Boc, and Alloc)
Reactive Moieties	Geminal primary diols (C3 position)
Physical State	Viscous oil to low-melting solid (purity dependent)

Mechanistic Rationale: The Piperidine Scaffold in Peptidomimetics

Why 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine?

• Conformational Restriction: Linear peptides suffer from high entropic penalties upon target binding. The piperidine ring restricts the

  and dihedral angles of the adjacent amide bonds, pre-organizing the peptide into a bioactive conformation[2].

• Chemoselective Branching: The geminal bis(hydroxymethyl) groups provide two identical primary hydroxyls. To incorporate this scaffold into a peptide backbone via amide bonds, these diols must be oxidized to dicarboxylic acids.

• Orthogonal Deprotection: The Cbz group is highly stable to the 20% piperidine used for Fmoc removal and the trifluoroacetic acid (TFA) used for global cleavage. This allows the piperidine nitrogen to be selectively liberated via catalytic hydrogenolysis (Pd/C, H₂) only when desired[3].

Fig 1: Workflow for converting the diol scaffold into a macrocyclic peptidomimetic.

Validated Experimental Protocols

Protocol A: Chemoselective Oxidation to Dicarboxylic Acid

Objective: Convert the primary diols to carboxylic acids without compromising the Cbz protecting group or the piperidine ring.

Causality & Expert Insight: We utilize a TEMPO/BAIB catalytic system rather than harsh chromium-based oxidants (e.g., Jones reagent). TEMPO acts as a highly chemoselective radical oxidant for primary alcohols, while BAIB (bis(acetoxy)iodobenzene) serves as the stoichiometric terminal oxidant to regenerate the active oxoammonium species[5]. The addition of NaHCO₃ is non-negotiable; basic conditions accelerate the hydration of the intermediate aldehyde, driving the second oxidation step to the carboxylate and preventing the accumulation of stalled aldehyde intermediates[6].

Step-by-Step Methodology:

• Solvation: Dissolve 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine (1.0 mmol, 279 mg) in a vigorously stirred biphasic mixture of DCM and H₂O (1:1 v/v, 10 mL).

• Basification: Add NaHCO₃ (4.0 mmol, 336 mg) to the mixture to ensure a slightly basic pH, which is critical for aldehyde hydrate formation[6].

• Catalyst Addition: Add TEMPO (0.2 mmol, 31 mg, 20 mol%). Note: 20 mol% is recommended over the standard 5 mol% due to the steric hindrance of the geminal di-substitution.

• Oxidation: Add BAIB (4.5 mmol, 1.45 g) portion-wise over 15 minutes at 4°C[5]. Allow the reaction to warm to room temperature and stir for 14 hours.

• Quenching: Monitor via TLC. Once complete, quench the reaction with saturated aqueous Na₂S₂O₃ (5 mL) to destroy excess oxidant.

• Workup: Separate the organic layer. Acidify the aqueous layer to pH 2.5 using 1M HCl, then extract with EtOAc (3 × 15 mL) to recover the dicarboxylic acid.

• Isolation: Dry the combined EtOAc layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 1-Cbz-piperidine-3,3-dicarboxylic acid as a white solid.

Protocol B: On-Resin Peptide Stapling (Macrocyclization)

Objective: Incorporate the synthesized diacid into a resin-bound peptide to form a constrained macrocycle.

Causality & Expert Insight: Activating a gem-dicarboxylic acid poses a severe risk of forming an unreactive, intramolecular cyclic anhydride. To favor intermolecular cross-linking with the peptide's free amines, we employ DIC (N,N'-Diisopropylcarbodiimide) and Oxyma Pure. This combination suppresses anhydride formation far better than traditional uronium salts (e.g., HATU) when dealing with sterically hindered diacids.

Step-by-Step Methodology:

• Resin Preparation: Swell the Fmoc-deprotected, resin-bound peptide (0.1 mmol scale, presenting two free primary amines, e.g., Lysine side chains) in DMF for 30 minutes.

• Activation: In a separate vial, dissolve the 1-Cbz-piperidine-3,3-dicarboxylic acid (0.12 mmol) in DMF (2 mL). Add Oxyma Pure (0.24 mmol) and DIC (0.24 mmol). Pre-activate for exactly 3 minutes.

• Coupling: Add the activated diacid mixture to the resin. Shake at room temperature for 6 hours.

• Washing: Wash the resin thoroughly with DMF (5×) and DCM (5×).

• Validation: Perform a Kaiser test. A negative result (yellow beads) confirms complete consumption of the free amines and successful macrocyclization.

Fig 2: Orthogonal deprotection signaling pathway for selective functionalization.

Quantitative Data & Reaction Metrics

The following table summarizes the expected performance metrics when executing the protocols described above, serving as a benchmark for quality control.

Reaction Step	Reagents / Catalyst System	Temp (°C)	Time (h)	Typical Yield (%)	Key Analytical Metric
Diol Oxidation	TEMPO (20 mol%), BAIB (4.5 eq), NaHCO₃	4 to 20	14	82 - 88	LC-MS: [M-H]⁻ 306.1 m/z
Macrocyclization	DIC (2.4 eq), Oxyma (2.4 eq), DMF	25	6	>95 (Conversion)	Negative Kaiser Test
Cbz Deprotection	H₂ (1 atm), 10% Pd/C, MeOH	25	12	90 - 95	LC-MS: [M+H]⁺ 174.1 m/z

References

• [4] ChemicalBook. "3,3-Bis(hydroxymethyl)-1-Cbz-piperidine | 1313369-57-1". ChemicalBook. URL:

• [1] Upadhyay, P. K., & Kumar, P. "Bis(hydroxymethyl)Piperidine-3-ol". 10th CRSI National Symposium in Chemistry, IISc. URL:

• [3] ChemScene. "1313369-57-1 | Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate". ChemScene. URL:

• [2] Lee, S. H. et al. "Disulfide-based prodrug compound" (Citing J. Am. Chem. Soc. 2004). Google Patents. URL:

• [6] Zhang et al. "Synthetic, Zwitterionic Sp1 Oligosaccharides Adopt a Helical Structure Crucial for Antibody Interaction". PubMed Central (PMC). URL:

• [5] "A Facile Method for Oxidation of Primary Alcohols to Carboxylic Acids and Its Application in Glycosaminoglycan Syntheses". ResearchGate. URL:

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• 5. researchgate.net [researchgate.net]
• 6. Synthetic, Zwitterionic Sp1 Oligosaccharides Adopt a Helical Structure Crucial for Antibody Interaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Synthesis Utilizing Piperidine Derivatives

Introduction: The Indispensable Role of Piperidine in Modern Solid-Phase Synthesis

In the landscape of solid-phase organic synthesis (SPOS), particularly in the realm of solid-phase peptide synthesis (SPPS), piperidine has carved out a crucial and enduring role.[1] Its prominence is primarily attributed to its efficacy as a deprotection agent for the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group.[2][3][4] The Fmoc group is a cornerstone of modern SPPS due to its stability in acidic conditions, allowing for the use of acid-labile side-chain protecting groups, and its selective removal under basic conditions.[2][3] Piperidine, a secondary amine, provides the optimal basicity and nucleophilicity to efficiently cleave the Fmoc group without compromising the integrity of the growing peptide chain or its acid-sensitive side-chain protections.[2][5][6]

This guide provides a comprehensive overview of the principles and protocols governing the use of piperidine and its derivatives in solid-phase synthesis. It is designed for researchers, scientists, and professionals in drug development, offering not just procedural steps but also the underlying chemical logic to empower effective and reliable synthesis.

The Mechanism of Fmoc Deprotection by Piperidine: A Tale of Base and Nucleophile

The removal of the Fmoc group by piperidine is a classic example of a base-initiated elimination reaction (E1cB mechanism).[2][4][7] The process is elegantly efficient and can be broken down into two key steps:

• Proton Abstraction: The piperidine molecule, acting as a base, abstracts the acidic proton from the C9 position of the fluorene ring system of the Fmoc group.[4][5] This deprotonation is facilitated by the electron-withdrawing nature of the fluorene system, which renders the C9 proton significantly acidic.[5]

• β-Elimination and Dibenzofulvene (DBF) Scavenging: The resulting carbanion undergoes a β-elimination, leading to the cleavage of the carbamate bond and the liberation of the free N-terminal amine of the peptide. This step also generates a highly reactive byproduct, dibenzofulvene (DBF).[2][4][5] A second molecule of piperidine then acts as a nucleophile, reacting with the electrophilic DBF to form a stable and soluble piperidine-fulvene adduct.[4][5][8] This scavenging action is critical as it prevents the reactive DBF from undergoing deleterious side reactions, such as alkylating the newly liberated N-terminal amine, which would lead to chain termination.[2]

Visualizing the Fmoc Deprotection Workflow

Caption: The E1cB mechanism of Fmoc deprotection by piperidine.

Standard Protocol for Fmoc Deprotection in SPPS

This protocol outlines the standard procedure for the removal of the Fmoc protecting group from a resin-bound peptide using a piperidine solution.

Materials:

• Fmoc-protected peptide-resin

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, reagent grade

• Inert gas (Nitrogen or Argon)

• Solid-phase synthesis vessel

Reagent Preparation: 20% Piperidine in DMF (v/v)

• In a calibrated chemical-resistant container, measure 80 mL of DMF.

• Carefully add 20 mL of piperidine to the DMF.

• Mix the solution thoroughly. Prepare this solution fresh daily to avoid degradation.

Protocol Steps:

• Resin Swelling: Swell the Fmoc-protected peptide-resin in DMF for at least 30 minutes in the reaction vessel.

• Initial Deprotection: Drain the DMF. Add the 20% piperidine/DMF solution to the resin (approximately 10 mL per gram of resin). Agitate the mixture gently using an inert gas stream or a shaker for 1-3 minutes.[9] Drain the solution.

• Main Deprotection: Add a fresh portion of the 20% piperidine/DMF solution to the resin. Continue the agitation for 15-30 minutes.[3]

• Monitoring (Optional but Recommended): The progress of the deprotection can be monitored by taking a small aliquot of the supernatant and measuring its UV absorbance at approximately 301 nm. The formation of the piperidine-fulvene adduct results in a strong chromophore.[5][8] The deprotection is considered complete when the absorbance reaches a plateau.

• Washing: Drain the piperidine solution. Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine and the piperidine-fulvene adduct.[10] A final wash with a different solvent like isopropanol (IPA) or dichloromethane (DCM) can be performed to ensure complete removal.[8]

• Confirmation of Free Amine: Perform a qualitative test (e.g., Kaiser or Ninhydrin test) on a small sample of the resin beads to confirm the presence of the free primary amine, indicating complete deprotection.[11]

Piperidine Derivatives and Alternative Bases for Fmoc Deprotection

While piperidine is the gold standard, certain applications or regulatory constraints may necessitate the use of alternatives.[1][2] The choice of the deprotection reagent can significantly impact the efficiency of the synthesis and the formation of side products.

Reagent/Mixture	Concentration	pKaH	Relative Rate	Advantages	Disadvantages & Considerations
Piperidine	20% in DMF/NMP	~11.1	Fast	Well-established, reliable, and efficient.[2]	DEA-regulated, can promote aspartimide formation with prolonged exposure.[1][2]
4-Methylpiperidine	20% in DMF	Similar to Piperidine	Fast	Not a controlled substance, kinetically equivalent to piperidine.[1]	May be more expensive than piperidine.
Piperazine	5-10% in DMF/NMP	~9.8 / 5.6	Moderate	Reduced risk of aspartimide formation, safer alternative.[2][12]	May require co-additives like DBU for faster deprotection and ethanol for solubility.[12][13]
DBU/Piperazine	2% DBU, 5% Piperazine in NMP	DBU ~13.5	Very Fast	Significantly reduces diketopiperazine formation, enhanced kinetics.[14]	DBU is a non-nucleophilic base and requires a scavenger like piperazine.[15]
Morpholine	20-50% in DMF	~8.3	Slower	Gentler base, beneficial for sensitive glycopeptides.[5]	Requires longer reaction times or heating.[2]
Diethylamine	10-60% in DMF/DMA	~10.9	Slower	Inexpensive alternative.[5]	Requires significantly longer deprotection times.[5]
3-(diethylamino)propylamine (DEAPA)	N/A	N/A	N/A	A greener alternative, can minimize side product formation.[16]	Less commonly used, may require optimization.

Navigating and Mitigating Side Reactions

Repetitive treatment with piperidine can lead to undesirable side reactions. Understanding and mitigating these is crucial for obtaining a high-purity final product.

• Aspartimide Formation: This is a significant side reaction, particularly in sequences containing Asp-X motifs (especially Asp-Gly, Asp-Asn, Asp-Ser).[2][6] The deprotected N-terminal amine can attack the side-chain ester of the preceding aspartic acid residue, forming a succinimide ring. This can lead to racemization and the formation of piperidide adducts upon ring-opening by piperidine.[6]

  • Mitigation Strategies:

    • Use shorter deprotection times (e.g., 2 x 5 minutes instead of 1 x 20 minutes).[2]

    • Employ milder base cocktails such as piperazine/DBU with 1% formic acid.[2][12]

    • Utilize sterically hindered protecting groups for the aspartic acid side chain.

• Racemization: C-terminal cysteine residues are particularly susceptible to racemization upon prolonged exposure to piperidine.[5]

  • Mitigation Strategy: Minimize the deprotection time and consider using a milder base like morpholine for sensitive sequences.[5]

• Diketopiperazine (DKP) Formation: This is a common side reaction at the dipeptide stage, where the N-terminal amine of the second amino acid attacks the ester linkage of the first amino acid to the resin, leading to cleavage from the resin and the formation of a cyclic dipeptide.[14]

  • Mitigation Strategy: The use of 2% DBU and 5% piperazine in NMP has been shown to significantly reduce DKP formation compared to standard piperidine protocols.[14]

Solid-Phase Synthesis of Piperidine-Containing Scaffolds

Beyond its role as a reagent, the piperidine ring is a privileged scaffold in medicinal chemistry, present in numerous bioactive compounds.[17][18] Solid-phase synthesis offers an efficient route to generate libraries of piperidine derivatives for drug discovery.

General Workflow for Solid-Phase Synthesis of a Substituted Piperidine

Caption: A generalized workflow for the solid-phase synthesis of piperidine derivatives.

A general protocol for the synthesis of N-substituted pyrrolidinone-tethered N-substituted piperidines has been demonstrated utilizing a multi-component Ugi reaction on a solid support.[19] This approach involves:

• Resin Preparation: An amino acid, such as glutamic acid, is coupled to a solid support like MBHA resin.[19]

• Ugi Reaction: A multi-component reaction is performed on the resin-bound amino acid with an isocyanide and Boc-piperidone as the carbonyl component.[19]

• Deprotection: The Boc group on the piperidine nitrogen is removed using trifluoroacetic acid (TFA).[19]

• Diversification: The free secondary amine on the piperidine ring is then reacted with a variety of capping agents such as sulfonyl chlorides, isocyanates, isothiocyanates, or carboxylic acids to introduce diversity.[19]

• Cleavage: The final products are cleaved from the resin to yield a library of diversified piperidine derivatives.[19]

Conclusion

Piperidine and its derivatives are indispensable tools in the arsenal of the synthetic chemist, particularly in the domain of solid-phase peptide synthesis. A thorough understanding of the mechanism of action, standard protocols, potential side reactions, and mitigation strategies is paramount for the successful and efficient synthesis of high-purity peptides and other complex molecules. As the field moves towards greener and more efficient synthetic methodologies, the exploration of piperidine alternatives will continue to be an active area of research.[16][20] However, the foundational knowledge of piperidine-based protocols remains essential for all practitioners in the field.

References

• Fields, G. B. (n.d.). Methods for Removing the Fmoc Group. In Methods in Molecular Biology, vol 35. Humana Press.
• Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives. (n.d.). Retrieved from a source providing an overview of Fmoc deprotection.
• Hachmann, J., & Lebl, M. (2005). Alternative to Piperidine in Fmoc Solid-Phase Synthesis.
• Martelli, G., et al. (2021).
• Ralhan, K., Krishnakumar, V. G., & Gupta, S. (2015). Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis. RSC Advances.
• Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. (n.d.). Retrieved from a source detailing the principles of Fmoc SPPS.
• Application Note: Standardized Protocol for Fmoc Deprotection in Solid-Phase Peptide Synthesis. (n.d.). Benchchem.
• Deprotecting Fmoc Group Mechanism | Organic Chemistry. (2022, January 7). YouTube.
• Nowick, J. S. (n.d.).
• Lira, G. A., et al. (2017). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Journal of the Mexican Chemical Society.
• Guchhait, G., et al. (n.d.). Solid-Phase Synthesis of N-Substituted Pyrrolidinone Tethered N-substituted Piperidines via Ugi Reaction. PMC.
• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.).
• Fmoc Solid Phase Peptide Synthesis. (n.d.). ChemPep.
• Zhang, W., et al. (2022). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Omega.
• Coin, I., et al. (2016).
• Iadonisi, A., et al. (2021). Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. Molecules.
• Lira, G. A., et al. (2017). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. SciELO México.
• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. (2024, January 5). Total Synthesis.
• Application Notes: Solid-Phase Synthesis of 2-Benzylpiperidine Deriv
• New modular strategy reduces piperidine synthesis steps for pharmaceuticals. (2024, December 20).
• Tzani, A., et al. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules.
• Peptide Synthesis. (2025, October 5). Bio-protocol.
• Coin, I., et al. (2016).
• Lira, G. A., et al. (2017). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Journal of the Mexican Chemical Society.
• Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. (n.d.).
• Boc Solid Phase Peptide Synthesis. (n.d.). ChemPep.
• Martelli, G., et al. (2021).
• PIPERIDINE. (n.d.).
• Peptide cleavage
• Lira, G. A., et al. (2017). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Redalyc.
• Machado, E., et al. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies.
• Boc Resin Cleavage Protocol. (n.d.). Sigma-Aldrich.
• Martelli, G. (2021).
• Chemfile Cre

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• 2. peptidechemistry.org [peptidechemistry.org]
• 3. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 4. benchchem.com [benchchem.com]
• 5. renyi.hu [renyi.hu]
• 6. chempep.com [chempep.com]
• 7. youtube.com [youtube.com]
• 8. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis [scielo.org.mx]
• 9. bio-protocol.org [bio-protocol.org]
• 10. chem.uci.edu [chem.uci.edu]
• 11. luxembourg-bio.com [luxembourg-bio.com]
• 12. Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection in solid phase peptide synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. peptide.com [peptide.com]
• 16. Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. news-medical.net [news-medical.net]
• 19. Solid-Phase Synthesis of N-Substituted Pyrrolidinone Tethered N-substituted Piperidines via Ugi Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 20. scispace.com [scispace.com]

Application Note: Catalytic Hydrogenation of Pyridine Rings to Piperidines

Mechanistic Insights, Methodological Advances, and Validated Protocols for Drug Development

Introduction & Mechanistic Causality

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, forming the core of numerous FDA-approved pharmaceuticals and agrochemicals[1]. The most atom-economical route to synthesizing piperidines is the direct catalytic hydrogenation of pyridine precursors[1]. However, this transformation presents a significant thermodynamic and kinetic challenge.

The Causality of Catalyst Poisoning: The hydrogenation of the aromatic pyridine ring requires the addition of three equivalents of hydrogen[1]. As the reaction proceeds through a tetrahydropyridine intermediate, the weakly basic pyridine is reduced to piperidine[2]. Piperidine is a secondary amine and a strong Lewis base[1]. The lone pair of electrons on the piperidine nitrogen strongly coordinates to the empty d-orbitals of traditional platinum-group metal (PGM) catalysts (e.g., Pt, Pd), effectively blocking active sites and acting as a severe catalyst poison[1].

To circumvent this, classical protocols mandate the use of strongly acidic solvents (such as glacial acetic acid)[3]. The acid protonates the piperidine product to form a piperidinium cation, which lacks the free lone pair required for metal coordination, thereby preserving the catalyst's active surface[3].

Mechanistic pathway of pyridine hydrogenation and catalyst poisoning vs. acid protection.

Evolution of Catalytic Strategies

Strategy A: High-Pressure Thermal Heterogeneous Catalysis

Historically, Adams' catalyst (PtO₂) in glacial acetic acid has been the gold standard for reducing stubborn, substituted pyridines[3]. Operating at high pressures (50–70 bar), the acidic medium prevents poisoning, but the harsh conditions can lead to unwanted side reactions, such as the cleavage of carbon-nitrogen bonds or the reduction of sensitive functional groups[1][4]. Alternatively, Palladium on Carbon (Pd/C) can be utilized under milder conditions (1–5 bar) when combined with specific additives (e.g., ClCH₂CHCl₂) or mild acids, offering better chemoselectivity for complex drug intermediates[1][5].

Strategy B: Ambient Electrocatalytic Hydrogenation (ECH)

Recent breakthroughs have introduced electrocatalytic hydrogenation as a highly sustainable, acid-free alternative[6]. Utilizing a carbon-supported rhodium (Rh/KB) catalyst within an Anion-Exchange Membrane (AEM) electrolyzer, this method operates at ambient temperature and pressure[6]. Mechanistically, the exposed Rh(0) surface interacts only moderately with the piperidine product[6]. This moderate interaction significantly lowers the energy barrier for the rate-determining desorption step, naturally preventing catalyst poisoning without the need for corrosive acids[6]. Furthermore, water serves as the direct source of hydrogen atoms, eliminating the need for high-pressure H₂ gas[6][7].

Quantitative Method Comparison

The following table summarizes the performance metrics and operational parameters of the three primary catalytic systems used in modern synthesis[1][3][5][6]:

Parameter	Classical Thermal (PtO₂)	Mild Thermal (Pd/C)	Advanced Electrocatalytic (Rh/KB)
Catalyst	PtO₂ (Adams' Catalyst)	Pd/C (10%)	Rh/KB (Carbon-supported Rh)
Hydrogen Source	High-Purity H₂ Gas	High-Purity H₂ Gas	H₂O (via Cathodic Electrolysis)
Solvent Medium	Glacial Acetic Acid	ClCH₂CHCl₂ / Mild Acid	Aqueous (AEM system)
Operating Pressure	50 – 70 bar	1 – 5 bar	Ambient (1 atm)
Temperature	Room Temperature	40 °C	Ambient Temperature
Typical Yield	>90%	>90%	98% (at 9 F mol⁻¹)
Current Efficiency	N/A (Thermochemical)	N/A (Thermochemical)	65% – 99%
Key Advantage	Robust for highly substituted/sterically hindered rings.	Chemoselective; lower pressure requirements.	Acid-free; utilizes green hydrogen from water.

Validated Experimental Protocols

Protocol 1: High-Pressure Thermal Hydrogenation using PtO₂

This protocol is designed for maximum conversion of sterically hindered pyridines. It utilizes an acid-protection strategy to maintain catalyst turnover[3].

1. Reaction Preparation:

• In a high-pressure hydrogenation vessel, dissolve the functionalized pyridine (1.0 eq, e.g., 10 mmol) in 15 mL of glacial acetic acid[3].

• Carefully add PtO₂ (Adams' catalyst, 5-10 mol%). Caution: PtO₂ can be pyrophoric in the presence of organic vapors; handle under an inert atmosphere.

2. Purging & Pressurization:

• Seal the reactor and purge the system with inert gas (N₂ or Ar) three times to remove oxygen[1].

• Pressurize the reactor with high-purity H₂ gas to 50–70 bar[1][3].

3. Reaction Execution & Self-Validation:

• Initiate vigorous stirring at room temperature[1].

• Validation Check: Continuously monitor the pressure gauge. A stoichiometric pressure drop corresponding to the consumption of 3 equivalents of H₂ indicates reaction progression. The reaction is typically complete within 8–16 hours[1][3].

4. Work-up & Purification:

• Vent the excess H₂ gas safely and purge with N₂[1].

• Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the platinum catalyst[1]. Critical: Do not allow the filter cake to dry in the air; quench immediately with water[1].

• Concentrate the filtrate, neutralize with aqueous NaOH (to liberate the free piperidine base from the acetate salt), extract with ethyl acetate, dry over anhydrous Na₂SO₄, and purify via distillation or column chromatography[1].

Step-by-step workflow for the high-pressure thermal hydrogenation of pyridine using PtO2.

Protocol 2: Ambient Electrocatalytic Hydrogenation using Rh/KB

This modern, acid-free protocol leverages an AEM electrolyzer for sustainable scale-up[6].

1. Electrolyzer Setup:

• Assemble an Anion-Exchange Membrane (AEM) electrolyzer.

• Prepare the cathode by loading Rh nanoparticles supported on Ketjenblack (Rh/KB) onto a carbon paper electrode[6][7].

2. Pre-Electrolysis (Catalyst Activation):

• Circulate H₂O through the catholyte chamber and perform pre-electrolysis.

• Causality: In situ X-ray Absorption Fine Structure (XAFS) measurements confirm that this step deoxygenates the oxide layer on the Rh nanoparticles, exposing the highly active Rh(0) surface necessary for catalysis[6].

3. Reaction Execution & Self-Validation:

• Introduce the pyridine substrate into the circular flow system at ambient temperature and pressure[6].

• Apply a constant current density of 25 mA cm⁻²[6].

• Validation Check: Monitor the current efficiency. A stable current efficiency of ~99% up to 5 F mol⁻¹ indicates optimal Rh(0) interaction[6]. Perform GC-MS aliquots; the complete absence of 1,2,3,6-tetrahydropyridine side-products validates a direct, quantitative 6e⁻/6H⁺ reduction pathway[6].

4. Product Isolation:

• After passing 9 F mol⁻¹ (yielding ~98% conversion), extract the aqueous catholyte mixture with an organic solvent (e.g., dichloromethane) to isolate the pure piperidine[6].

References

• Shida, N., Shimizu, Y., Yonezawa, A., et al. "Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds." Journal of the American Chemical Society, 2024, 146(44), 30212–30221.[Link]

• Cheng, C., Xu, J., Zhu, R., Hu, Y. "A highly efficient Pd–C catalytic hydrogenation of pyridine nucleus under mild conditions." Tetrahedron, 2009, 65(41), 8538-8541.[Link]

• "Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst." Asian Journal of Chemistry, 2015.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. asianpubs.org [asianpubs.org]
• 4. GT Digital Repository [repository.gatech.edu]
• 5. researchgate.net [researchgate.net]
• 6. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Recrystallization of N-Cbz-3,3-bis(hydroxymethyl)piperidine

This technical support guide addresses the purification and recrystallization of N-Cbz-3,3-bis(hydroxymethyl)piperidine (CAS: 1313369-57-1), a key intermediate often utilized in the synthesis of FGFR inhibitors like Futibatinib (TAS-120).[1]

Status: Active | Role: Senior Application Scientist | Topic: Purification & Crystallization[1]

Compound Profile & Physicochemical Context[2][3][4][5][6][7][8][9][10]

Before attempting recrystallization, it is critical to understand the behavior of this molecule. The N-Cbz (benzyloxycarbonyl) group adds lipophilicity, while the 3,3-bis(hydroxymethyl) moiety (a gem-diol) introduces significant polarity and hydrogen-bonding capability.[1]

Property	Description
Chemical Name	Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate
CAS Number	1313369-57-1
Physical State	Viscous oil or low-melting solid (often "oils out" due to H-bonding network).[1]
Solubility	Soluble in DCM, Ethyl Acetate, Alcohols; Insoluble in Hexanes/Heptane, Water.
Common Impurities	Mono-hydroxymethyl derivatives, benzyl alcohol (from Cbz hydrolysis), inorganic salts.[1]

Scientist's Note: This compound frequently exists as a metastable oil .[1] The competition between the hydrophobic Cbz group and the hydrophilic diol often prevents easy lattice formation, leading to the dreaded "oiling out" phenomenon during recrystallization attempts [1, 2].

Troubleshooting Guide: "Oiling Out" & Crystallization

Issue: The compound separates as a gummy oil at the bottom of the flask instead of forming crystals. Diagnosis: The solution is likely too concentrated, or the temperature dropped too quickly, causing liquid-liquid phase separation (LLPS) before nucleation could occur.

Protocol A: The Two-Solvent Displacement Method (Standard)

This method uses a "good" solvent to dissolve the oil and a "bad" solvent (anti-solvent) to induce saturation slowly.

• Dissolution: Dissolve the crude oil in the minimum amount of warm Ethyl Acetate (EtOAc) (approx. 40-45°C). Do not boil; high heat can degrade the Cbz group or cause ester transesterification.

• Anti-Solvent Addition: While stirring rapidly, add n-Heptane (or Hexanes) dropwise until the solution turns slightly cloudy (turbid).[1]

• Re-dissolution: Add just enough EtOAc (drops) to make the solution clear again.[1]

• Nucleation: Remove from heat. Let it cool to room temperature slowly (wrap flask in foil/towel).

  • Critical Step: If oil droplets appear, scratch the glass side with a glass rod or add a seed crystal immediately.

• Maturation: Once solid appears, cool to 0-4°C (fridge) for 12 hours.

• Filtration: Filter the white solid and wash with cold Heptane.[1]

Protocol B: The "DCM-Hexane" Crash (For Stubborn Oils)

If Protocol A fails, the polarity difference might be too high. Use Dichloromethane (DCM), which solubilizes the Cbz group extremely well.

• Dissolve crude material in DCM (1g per 2-3 mL).

• Layer Hexane carefully on top (do not mix yet). Ratio: 1 part DCM to 3 parts Hexane.[1]

• Allow solvents to diffuse slowly overnight at room temperature.

• Crystals should grow at the interface.[1]

Decision Logic: Solvent Selection Pathway

The following diagram illustrates the decision process for selecting the correct purification route based on the physical behavior of your crude material.

Caption: Decision matrix for purifying N-Cbz-3,3-bis(hydroxymethyl)piperidine, prioritizing crystallization over chromatography.

Frequently Asked Questions (FAQs)

Q1: Why does my compound turn into a "milky" emulsion instead of crystallizing? A: This is the "Oiling Out" limit. You have likely added too much anti-solvent (Heptane) too quickly, forcing the compound out of solution as liquid droplets.

• Fix: Re-heat the mixture until clear. Add a small amount of the good solvent (EtOAc) to shift the equilibrium back towards solubility, then cool much slower.

Q2: Can I use alcohols like Ethanol or Methanol? A: Use with caution. While the diol moiety loves alcohols, the Cbz group is hydrophobic. Methanol often makes the compound too soluble, making recovery difficult (low yield). If you must, use Ethanol/Water (9:1) , but ensure the temperature doesn't exceed 50°C to prevent Cbz cleavage [3].

Q3: I have no seed crystals. How do I induce nucleation? A:

• Glass Scratching: Use a glass pipette tip to vigorously scratch the inner wall of the flask at the air-liquid interface. The micro-glass particles act as nucleation sites.

• Dry Ice Trick: Dip a glass rod in dry ice, then touch the side of the flask containing the oil. The local supercooling can shock the oil into a lattice.

• Crude Solid: If you have any crude solid from a previous batch (even if impure), use a tiny speck as a seed.

Q4: Recrystallization failed. What is the best chromatography method? A: If you must run a column:

• Stationary Phase: Silica Gel (standard).[1]

• Mobile Phase: A gradient of DCM to 5-10% Methanol in DCM .[1] The diol is polar, so it will stick to silica; methanol is required to elute it.

• Visualization: It is UV active (Cbz group) and stains well with KMnO4 (diol oxidation) [4].[1]

References

• Anderson, N. G. (2012). Practical Process Research & Development - A Guide for Organic Chemists. Academic Press.[1] (General principles of oiling out in carbamates).

• Beckmann, W. (2000). Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH.[1] (Mechanisms of liquid-liquid phase separation).

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Stability of Cbz groups in alcoholic solvents).

• ChemicalBook. (2024).[1] Benzyl 3,3-bis(hydroxymethyl)piperidine-1-carboxylate Properties & Safety. (Compound specific data).

Sources

• 1. Benzyl 3-hydroxyazetidine-1-carboxylate | C11H13NO3 | CID 10081755 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Column Chromatography of Piperidine Derivatives

Welcome to the technical support center for the purification of piperidine derivatives. The basic nature of the piperidine nitrogen atom introduces specific challenges during column chromatography, particularly when using standard silica gel. This guide provides in-depth, field-proven insights to help you navigate these challenges, optimize your separations, and troubleshoot common issues effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers encounter when purifying piperidine derivatives.

Q1: What is the primary cause of peak tailing and streaking for piperidine derivatives on a silica gel column?

A: The primary cause is the acid-base interaction between the basic piperidine nitrogen and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1] These acidic sites can protonate the basic amine, leading to strong ionic interactions that cause the compound to bind too strongly to the stationary phase. This results in poor peak shape, streaking, and in some cases, irreversible adsorption of the compound onto the column.[1]

Q2: How do I choose the best stationary phase for my piperidine derivative?

A: While standard silica gel is the most common stationary phase, its acidic nature often necessitates modifications to the mobile phase.[2] For particularly problematic separations, consider these alternatives:

• Amine-functionalized silica: This is an excellent alternative as it has a basic character and is less polar than bare silica.[3] It often eliminates the need for basic modifiers in the mobile phase, simplifying the purification process.[3]

• Alumina (basic or neutral): Basic alumina can be a good choice for the purification of basic compounds like piperidines.

• Reversed-phase silica (C18): For polar piperidine derivatives, reversed-phase chromatography can be a viable option. In this mode, a polar mobile phase (like water/acetonitrile or water/methanol) is used, and the basic compounds are best retained and separated when the mobile phase pH is alkaline, keeping them in their free-base form.[4]

Q3: Why is my piperidine derivative not eluting from the silica gel column?

A: This is a common issue and is typically due to the strong interaction between the basic piperidine and the acidic silica gel, as mentioned in Q1.[4] If your compound is not eluting even with a highly polar solvent system (e.g., high percentage of methanol in dichloromethane), it is likely irreversibly adsorbed. To counteract this, you must either add a basic modifier to your mobile phase or switch to a different stationary phase.[4]

Q4: What is the role of a basic modifier like triethylamine (TEA) in the mobile phase?

A: Adding a small amount of a basic modifier, such as triethylamine (TEA) or ammonia, to the mobile phase helps to "deactivate" the acidic silanol groups on the silica surface.[1] The basic modifier competes with your piperidine derivative for binding to these acidic sites, which minimizes the strong interactions that lead to peak tailing and irreversible adsorption.[1][5] This results in sharper peaks and improved recovery.[5]

Q5: How much triethylamine (TEA) should I add to my mobile phase?

A: A common starting concentration for triethylamine in the mobile phase is between 0.1% and 2% (v/v).[1] It is often beneficial to start with a lower concentration (e.g., 0.5%) and increase it if peak tailing persists. The optimal amount will depend on the specific properties of your piperidine derivative.

Section 2: Troubleshooting Guides

This section provides a systematic approach to resolving specific issues you may encounter during your experiments.

Problem 1: Poor Separation or Co-elution of Compounds

Potential Causes & Solutions:

• Inappropriate Mobile Phase Polarity: The polarity of your eluent may not be optimal for separating your target compound from impurities.

  • Solution: Systematically screen different solvent systems. A good starting point is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[2] If your compound is polar, consider using dichloromethane and methanol. Perform a gradient elution to identify the optimal solvent composition for separation.

• Incorrect Stationary Phase: The selectivity of silica gel may not be sufficient for your specific mixture.

  • Solution: As detailed in the FAQs, consider switching to an amine-functionalized silica or alumina column.[3] These stationary phases offer different selectivity and can often resolve compounds that co-elute on silica gel.[3]

• Sample Overload: Loading too much sample onto the column can lead to broad peaks and poor separation.

  • Solution: Reduce the amount of crude material loaded onto the column. A general rule of thumb is to load no more than 1-5% of the column's weight in crude material.

Problem 2: Severe Peak Tailing

Potential Causes & Solutions:

• Strong Analyte-Stationary Phase Interaction: This is the most common cause for basic compounds like piperidines on silica gel.[1]

  • Solution 1: Add a Basic Modifier: Incorporate 0.1-2% triethylamine (TEA) or a similar base into your mobile phase to mask the acidic silanol groups.[1][4]

  • Solution 2: Change the Stationary Phase: Use an amine-functionalized silica gel or basic alumina column to avoid the strong acidic interactions.[3]

• Presence of Trace Metals: Trace metal contaminants in the silica gel can also contribute to peak tailing.

  • Solution: Use high-purity silica gel for your chromatography.

Problem 3: Low or No Recovery of the Compound

Potential Causes & Solutions:

• Irreversible Adsorption: The piperidine derivative is binding too strongly to the silica gel.

  • Solution: This is a more extreme case of the issues causing peak tailing. The solutions are the same: add a basic modifier to the mobile phase or switch to a less acidic stationary phase like amine-functionalized silica.[3][4]

• Compound Instability: The compound may be degrading on the acidic silica gel.

  • Solution: Minimize the time your compound spends on the column by using flash chromatography (applying pressure to increase the flow rate). If instability is suspected, consider alternative purification methods like recrystallization or acid-base extraction.[6]

Problem 4: Irreproducible Results

Potential Causes & Solutions:

• Inconsistent Column Packing: Variations in how the column is packed can lead to different separation outcomes.

  • Solution: Develop a consistent column packing procedure. Ensure the silica gel is uniformly packed to avoid channeling.

• Variable Mobile Phase Composition: Small changes in the solvent mixture can affect the chromatography.

  • Solution: Prepare fresh mobile phase for each experiment and use graduated cylinders or other accurate measuring tools to ensure a consistent composition.

• Column Deactivation: The properties of the silica gel can change over time, especially if not stored properly.

  • Solution: Use fresh silica gel for each column and store it in a dry environment.

Section 3: Key Experimental Protocols

Protocol 1: Standard Flash Column Chromatography of a Piperidine Derivative on Silica Gel

• Mobile Phase Selection:

  • Using a Thin Layer Chromatography (TLC) plate, spot your crude material.

  • Develop the TLC plate in various solvent systems (e.g., different ratios of hexanes:ethyl acetate or DCM:methanol).

  • Add 0.5-1% triethylamine to the eluent to improve the spot shape.[6]

  • The ideal eluent system will give your desired compound an Rf value of approximately 0.2-0.4.[2]

• Column Packing:

  • Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexanes).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading:

  • Dissolve the crude piperidine derivative in a minimum amount of the mobile phase or a stronger solvent.

  • Carefully load the sample onto the top of the column.

• Elution:

  • Begin eluting the sample through the column with the selected solvent system. You can use an isocratic (constant solvent composition) or gradient (increasing polarity) elution.

• Fraction Collection and Analysis:

  • Collect the eluate in a series of fractions.

  • Analyze the collected fractions using TLC to identify those containing the purified piperidine derivative.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Protocol 2: Mobile Phase Preparation with a Basic Modifier

• Prepare the Eluent: Prepare your desired mobile phase (e.g., a mixture of hexanes and ethyl acetate).

• Add Triethylamine (TEA): To the prepared mobile phase, add triethylamine to a final concentration of 0.5-2% (v/v). For example, to make 500 mL of eluent with 1% TEA, add 5 mL of TEA to 495 mL of the solvent mixture.[1]

• Equilibrate the Column: Before loading your sample, pass 2-3 column volumes of the TEA-containing mobile phase through the packed column to ensure the stationary phase is fully equilibrated.

• Proceed with Chromatography: Follow steps 3-6 from Protocol 1, using the TEA-modified mobile phase for both sample loading and elution.

Section 4: Visual Aids and Data

Diagrams

Caption: Troubleshooting flowchart for poor separation.

Caption: Workflow for mobile phase optimization.

Data Tables

Table 1: Common Mobile Phase Systems for Piperidine Derivatives

Solvent System	Polarity	Typical Applications
Hexanes / Ethyl Acetate	Low to Medium	Non-polar to moderately polar piperidine derivatives.
Dichloromethane / Methanol	Medium to High	Polar piperidine derivatives.
Hexanes / Diethyl Ether	Low to Medium	Alternative to ethyl acetate, can offer different selectivity.
Acetonitrile / Water (Reversed-Phase)	High	Very polar or ionizable piperidine derivatives.[4]

Table 2: Properties of Common Stationary Phases

Stationary Phase	Surface Character	Primary Interaction Mechanism	Best For
Silica Gel	Acidic	Adsorption	General purpose, but often requires mobile phase modifiers for amines.[1]
Alumina (Basic)	Basic	Adsorption	Purification of basic compounds, good alternative to silica.[7]
Amine-Functionalized Silica	Basic	Adsorption / Partition	Basic compounds, often eliminates the need for modifiers like TEA.[3]
C18-Bonded Silica (Reversed-Phase)	Non-polar	Partition	Polar and ionizable compounds.[8]

References

• How do I purify ionizable organic amine compounds using flash column chromatography?. (2023, February 10).
• Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography - Teledyne ISCO.
• Technical Support Center: Purification of Piperidine Derivatives - Benchchem.
• Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns - Benchchem.
• Triethylamine as a Mobile Phase Additive: What Does It Do? - Welch Materials. (2025, December 15).
• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - PMC. (2020, May 26).
• Mobile Phase vs Stationary Phase - extraktLAB. (2025, July 15).
• Application Notes & Protocols: Purification Techniques for Piperidine Derivatives - Benchchem.

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• 3. teledyneisco.com [teledyneisco.com]
• 4. biotage.com [biotage.com]
• 5. welch-us.com [welch-us.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. extraktlab.com [extraktlab.com]
• 8. Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

Welcome to the technical support guide for the synthesis of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this versatile piperidine diol intermediate. Here, we move beyond simple protocols to explore the causality behind experimental choices, offering field-proven insights to help you troubleshoot common issues and optimize your reaction yield and purity.

Synthetic Overview: The Reduction Pathway

The most common and direct route to 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine involves the reduction of a corresponding diester precursor, typically Diethyl or Dimethyl 1-(benzyloxycarbonyl)piperidine-3,3-dicarboxylate. This transformation is almost exclusively achieved using a powerful hydride reducing agent, Lithium Aluminum Hydride (LiAlH₄), due to the low reactivity of the ester carbonyls.[1][2]

Caption: General workflow for the synthesis of the target diol.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each question is followed by an analysis of potential causes and actionable solutions.

Q1: My reaction yield is consistently low (< 60%). What are the most likely causes?

A1: Low yields in this reduction can stem from several factors, broadly categorized as incomplete reaction, product degradation, or loss during workup and purification.

• Cause 1: Incomplete Reaction. The reduction of two sterically hindered ester groups requires robust conditions. Insufficient reducing agent or non-optimal reaction time and temperature can lead to a mixture of starting material, mono-reduced intermediate, and the desired diol.

  • Solution:

    • Stoichiometry: Ensure you are using a sufficient excess of LiAlH₄. A molar ratio of 1.5 to 2.0 equivalents of LiAlH₄ relative to the diester is recommended to ensure complete reduction.

    • Temperature & Time: While the reaction is initiated at 0°C for safety, it often requires warming to room temperature or even gentle reflux to proceed to completion.[1] Monitor the reaction by TLC or LCMS until the starting material is fully consumed.

• Cause 2: Product Loss During Workup. The target diol is highly polar and has some water solubility. Standard aqueous workups can lead to significant product loss in the aqueous phase.

  • Solution: Employ a Fieser workup protocol.[3] This method uses a precise sequence of water and aqueous base to precipitate the aluminum salts as a filterable solid, minimizing the volume of the aqueous phase and simplifying extraction. See the detailed protocol below.

• Cause 3: Degradation of the Cbz Group. While generally stable to hydrides, the benzyloxycarbonyl (Cbz) group can be cleaved under harsh reducing conditions or during a workup that involves prolonged exposure to strong acid or base.[4]

  • Solution: Maintain careful temperature control during the reaction. For the workup, avoid strong acids. The Fieser workup is sufficiently basic to precipitate salts without aggressively cleaving the Cbz group.

Q2: My crude NMR shows a significant amount of a mono-reduced intermediate (a hydroxymethyl-ester). How do I drive the reaction to completion?

A2: The presence of the mono-reduced species is a clear indicator of an incomplete reaction. The reduction of the second ester is often slower than the first due to steric hindrance and electronic effects.

• Cause: The reaction has been quenched prematurely, or the conditions are not forcing enough.

  • Solution 1: Increase Reaction Time/Temperature. After the initial addition of the substrate at 0°C, allow the reaction to warm to room temperature and stir for several hours (4-12 h). If monitoring still shows the intermediate, gentle reflux in THF may be required.

  • Solution 2: Check LiAlH₄ Activity. LiAlH₄ is extremely sensitive to moisture and can lose its potency if not handled under strictly anhydrous conditions. Use a fresh bottle or a previously opened bottle that has been stored correctly in a desiccator. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (Nitrogen or Argon).[3]

Caption: Decision tree for troubleshooting low yield issues.

Q3: The workup is forming a thick, unfilterable gel. How can I get a clean product isolation?

A3: This is a very common issue with LiAlH₄ reductions, caused by the formation of colloidal aluminum salt precipitates.

• Cause: Improper quenching procedure. Adding water or acid too quickly or in the wrong order leads to the formation of a gelatinous aluminum hydroxide precipitate that is difficult to filter and traps the product.

  • Solution: The Fieser workup is specifically designed to prevent this by forming granular, easily filterable salts.[3] The key is the slow, sequential addition of water, followed by aqueous sodium hydroxide, and then more water. The specific ratios are critical.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material?

A1: The most common and commercially available starting material is Diethyl 1-(benzyloxycarbonyl)piperidine-3,3-dicarboxylate . The dimethyl ester can also be used with similar results. These precursors are typically synthesized via the N-protection of diethyl piperidine-3,3-dicarboxylate.

Q2: Can I use Sodium Borohydride (NaBH₄) instead of LiAlH₄?

A2: No. Sodium borohydride is not a sufficiently powerful reducing agent to reduce esters to primary alcohols.[1][2] Attempting this reaction with NaBH₄ will result in the recovery of unreacted starting material.

Q3: What are the critical safety precautions when working with LiAlH₄?

A3: LiAlH₄ is a pyrophoric reagent that reacts violently with water and other protic solvents.

• Handling: Always handle solid LiAlH₄ in an inert atmosphere (glovebox or under a blanket of Argon/Nitrogen).

• Solvent: Use only anhydrous ethereal solvents (e.g., THF, Diethyl Ether).

• Quenching: The quenching process is highly exothermic and releases hydrogen gas. It must be done slowly in an ice bath and behind a safety shield.

Q4: How should I purify the final diol product?

A4: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine is a polar, often crystalline solid.

• Column Chromatography: This is the most common method. Due to the product's polarity, a polar mobile phase is required. A gradient of 5-10% Methanol in Dichloromethane or 50-80% Ethyl Acetate in Hexanes is a good starting point.

• Recrystallization: If the crude product is sufficiently pure, recrystallization can be an effective alternative. Solvents such as Ethyl Acetate/Hexane or Dichloromethane/Hexane mixtures are often successful.

Detailed Experimental Protocols

Protocol 1: LiAlH₄ Reduction of Diethyl 1-Cbz-piperidine-3,3-dicarboxylate

Parameter	Value/Condition	Rationale
Diester	1.0 eq	Starting Material
LiAlH₄	1.5 - 2.0 eq	Ensures complete reduction of both ester groups.
Solvent	Anhydrous THF	Aprotic ether solvent required for LiAlH₄.[5]
Temperature	0°C to Room Temp.	Controls initial exotherm, then allows reaction to proceed.
Reaction Time	4 - 12 hours	Monitored by TLC/LCMS for completion.
Atmosphere	Nitrogen or Argon	Prevents quenching of LiAlH₄ by atmospheric moisture.

Step-by-Step Procedure:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add LiAlH₄ (1.5 eq) under a positive pressure of nitrogen.

• Add anhydrous THF via cannula to create a suspension (approx. 0.5 M).

• Cool the suspension to 0°C using an ice-water bath.

• Dissolve the Diethyl 1-Cbz-piperidine-3,3-dicarboxylate (1.0 eq) in a separate flask with anhydrous THF.

• Add the diester solution dropwise to the stirred LiAlH₄ suspension via an addition funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10°C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Stir at room temperature for 4-12 hours, monitoring the reaction progress by TLC (stain with KMnO₄ to visualize the diol).

• Once the starting material is consumed, proceed immediately to the workup protocol.

Protocol 2: Fieser Workup for Product Isolation

This procedure is for a reaction starting with 'X' g of LiAlH₄ .

Caption: Step-by-step Fieser workup procedure.

Step-by-Step Procedure:

• Cool the completed reaction mixture back down to 0°C in an ice-water bath.

• While stirring vigorously, very slowly and dropwise , add 'X' mL of deionized water , where 'X' is the mass in grams of LiAlH₄ used. (e.g., for 5.0 g LiAlH₄, add 5.0 mL H₂O).

• Next, very slowly and dropwise , add 'X' mL of 15% (w/v) aqueous NaOH solution .

• Finally, very slowly and dropwise , add '3X' mL of deionized water .

• Remove the ice bath and allow the mixture to stir at room temperature for 30 minutes. A granular white precipitate should form.

• Filter the mixture through a pad of Celite®, washing the flask and the filter cake thoroughly with additional THF and Ethyl Acetate.

• Combine the filtrates and concentrate under reduced pressure to yield the crude 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine, which can then be purified.

References

• White Rose eTheses Online. Synthesis of Piperidines Using Organometallic Chemistry. [Link]

• Google Patents. CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine.

• ChemBK. (R)-1-CBZ-PIPERIDINE-3-CARBOXYLIC ACID. [Link]

• Royal Society of Chemistry. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. [Link]

• Google Patents. CN114349711B - Synthesis method of (R) -1-Boc-3-hydroxymethyl piperazine.
• Ford, G. J., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(59), 7949-7952. DOI:10.1039/D0CC02976A
• Google Patents. CN106831540A - It is a kind of（S）The preparation method of 3 piperidine carboxylic acids.

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• MDPI. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. [Link]

• Master Organic Chemistry. Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

• PubMed. Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase. [Link]

• Google Patents. CN103304472A - Method for synthesizing 1-BOC-3-piperidone.

• ResearchGate. Purification of diols from aqueous and organic systems in comparison. [Link]

• Royal Society of Chemistry. Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. [Link]

• CSIR-NIScPR. Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. [Link]

• Sciencemadness.org. Deprotection of N-benzyl piperidine compound. [Link]

• Beilstein Journals. Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydration. [Link]

• ResearchGate. The synthesis of piperidine carboxylic acids 3a-d and their acyl derivatives 5c, d. [Link]

• Connect Journals. Synthesis of 1-(Tert-butyl)-3-(methyl)-4-(4-(methylthio)benzyl) piperazine-1,3-dicarboxylate. [Link]

• Organic Chemistry Portal. Synthesis of diols by dihydroxylation. [Link]

• ResearchGate. Preparation of (R)-3-Hydroxy-N-methylpiperidine, a Synthetic Key Intermediate of (R)-Mepenzolate, Based on the Lipase-Catalyzed Resolution of the Racemic Form. [Link]

• National Center for Biotechnology Information. Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. [Link]

• Chemistry Steps. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. [Link]

• PubMed. Structural Optimization of 4-Chlorobenzoylpiperidine Derivatives for the Development of Potent, Reversible, and Selective Monoacylglycerol Lipase (MAGL) Inhibitors. [Link]

• ACS Publications. A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. [Link]

• Rice University News. New molecule-creation method a 'powerful tool' to accelerate drug synthesis and discovery. [Link]

• Organic Syntheses. Recent Applications of (R,R)- and (S,S)-1,2:4,5-Diepoxypentane in Organic Synthesis. [Link]

• YouTube. 07 10 Reduction of Esters with LiAlH4 default. [Link]

• Google Patents. CN101565397B - N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof.

• National Center for Biotechnology Information. Metabolic Engineering and Regulation of Diol Biosynthesis from Renewable Biomass in Escherichia coli. [Link]

• Pearson. Why can't ester reduction with lithium aluminum hydride (LAH, LiAlH4) stop at the aldehyde stage?. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]

Technical Support: Cbz Deprotection of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

Ticket ID: #CBZ-DEP-33BIS Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are attempting to remove a Carbobenzyloxy (Cbz) group from a secondary amine that contains two primary alcohol moieties: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine .

The Critical Challenge: While the Cbz cleavage itself is chemically straightforward, the workup is the failure point for this specific substrate.

• Product Nature: The deprotected product, 3,3-bis(hydroxymethyl)piperidine, is a highly polar, water-soluble amino-diol (LogP < -1.0).

• Common Pitfall: Standard aqueous workups (e.g., DCM/Water extraction) will result in 0% isolated yield because the product will partition exclusively into the aqueous phase.

This guide prioritizes methods that avoid aqueous extraction, ensuring you actually recover your material.

Part 1: Decision Matrix (Method Selection)

Before starting, select the protocol that matches your lab's capabilities and the scale of your reaction.

Caption: Decision matrix for selecting the optimal deprotection strategy based on equipment availability and scale.

Part 2: Protocols & Workflows

Method A: Catalytic Hydrogenolysis (The Gold Standard)

Best for: Clean isolation of the free amine without salt formation.

The Logic: Palladium on Carbon (Pd/C) cleaves the benzylic C-O bond. The toluene byproduct evaporates, and the CO2 gas bubbles off. Because your product is a diol, we use Methanol (MeOH) to ensure solubility.

Protocol:

• Dissolution: Dissolve 1.0 eq of substrate in Methanol (0.1 M concentration).

  • Note: Do not use DCM or EtOAc; the diol product may precipitate and coat the catalyst, stopping the reaction.

• Catalyst: Add 10 wt% of 10% Pd/C (wet support preferred to minimize fire risk).

• Atmosphere: Purge flask with Nitrogen (3x), then Hydrogen (3x). Maintain under H2 balloon (1 atm).

• Reaction: Stir vigorously at Room Temperature (RT) for 2–6 hours.

• Monitoring (Self-Validation):

  • TLC: The starting material is UV Active. The product is UV Inactive . Use Ninhydrin (stains free amine red/purple) or KMnO4 (stains alcohols) to visualize the product near the baseline.

• Workup (CRITICAL):

  • Filter the mixture through a Celite pad to remove Pd/C.[1][2]

  • Wash the pad with MeOH.

  • Evaporate the filtrate to dryness.

  • Result: Quantitative yield of the free amine. Do not perform an aqueous extraction.

Method B: Transfer Hydrogenation

Best for: Labs without H2 cylinders or for parallel synthesis.

The Logic: Ammonium formate acts as the hydrogen donor.[1][3] It decomposes into H2, CO2, and NH3 on the Pd surface. This method is often faster than balloons due to higher local H2 concentration at the catalyst surface.

Protocol:

• Dissolution: Dissolve substrate in Methanol (0.1 M).

• Reagents: Add Ammonium Formate (5.0 eq) and 10% Pd/C (10 wt%).

• Reaction: Heat to Reflux (65°C) for 1–2 hours.

  • Visual Check: Effervescence (bubbling) indicates the reaction is proceeding.

• Workup:

  • Filter through Celite while warm.[4]

  • Concentrate in vacuo.[2]

  • Issue: You will have excess ammonium formate left.

  • Purification: The product is a free base/salt mix. Dissolve residue in minimal MeOH and load onto a Strong Cation Exchange (SCX) cartridge . Wash with MeOH (removes formate), then elute product with 2M NH3 in MeOH.

Method C: Acidolytic Cleavage (HBr/AcOH)

Best for: Large scale where Pd is too expensive. High Risk Method.

The Logic: Strong acid protonates the carbamate, leading to SN1/SN2 cleavage.[5] Warning: Acetic acid + HBr + Primary Alcohols = Acetylated Side Products . If you use this, you must anticipate ester formation.

Protocol:

• Reaction: Dissolve substrate in 33% HBr in Acetic Acid (5–10 eq). Stir at RT.

• Monitoring: Watch for disappearance of SM.

• The Fix (Hydrolysis):

  • Evaporate the HBr/AcOH (requires high vac/traps).

  • The residue likely contains O-acetylated species.

  • Redissolve in MeOH/Water (1:1) and add K2CO3 (3 eq) or 2M NaOH . Stir for 1 hour to hydrolyze the esters back to the alcohol.

• Workup:

  • Evaporate MeOH.

  • You now have Product + Salts (KBr/NaBr) in water.

  • Desalting: Use an ion-exchange resin (Dowex 50W) or evaporate to dryness and extract the solid continuously with boiling Isopropanol (the product will dissolve; salts will not).

Part 3: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Yield (0-10%)	Aqueous Workup Failure	The product is in the water layer. Do not discard the aqueous phase. Lyophilize (freeze-dry) the water layer to recover the product. Use SCX resin to purify.
Reaction Incomplete (<90%)	Catalyst Poisoning	The free amine product binds to Pd. Add 1.0 eq of Acetic Acid to the hydrogenation mixture. This forms the acetate salt, preventing catalyst inhibition.
Mass Spec shows M+42	Acetylation	Occurs if using Method C (HBr/AcOH). Treat crude with K2CO3 in MeOH/H2O to hydrolyze the ester.
Product is UV Inactive	Normal Physics	The Cbz group was the chromophore. The product has no conjugation. Do not rely on UV detection. Use ELSD, CAD, or Ninhydrin stain.
Solid Residue is Sticky	Salt Contamination	If using Method B (Formate), the residue contains ammonium formate. Sublime it off (high vac, 40°C) or use ion exchange.

Part 4: Visualizing the Workflow

The following diagram illustrates the critical "No-Aqueous-Workup" pathway required for this specific molecule.

Caption: Workflow highlighting the purification divergence based on the hydrogenation source.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (The authoritative text on Cbz orthogonality to alcohols).

• Ram, S., & Spicer, L. D. (1987). Rapid, mild and selective reduction of polyfunctional azides, benzyl carbamates... using ammonium formate catalytic transfer hydrogenation.[1][3][6] Tetrahedron Letters, 28(5), 515-516. (Primary source for Method B).

• Organic Chemistry Portal. (n.d.). Protecting Groups: Cbz-Protection. (General reaction conditions and stability data).

• BenchChem Technical Support. (2025). Application Notes and Protocols for Catalytic Hydrogenation in Cbz Group Removal. (Specifics on catalyst handling and solvent effects).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. zenodo.org [zenodo.org]

Optimization of reaction conditions for N-protection of piperidines

Technical Support Center: N-Protection of Piperidines

Status: Operational Current Queue: Optimization & Troubleshooting Lead Scientist: [AI Assistant]

Mission Statement

Welcome to the N-Protection Optimization Hub. This guide moves beyond basic textbook protocols to address the specific kinetic, thermodynamic, and analytical challenges inherent to piperidine scaffolds. Whether you are dealing with rotameric broadening in NMR, regioselectivity in substituted rings, or "green" process scaling, this center provides self-validating workflows.

Module 1: The Workhorse – Boc Protection Optimization

Context: While standard Boc protection (Boc₂O/DCM/TEA) works for simple amines, it often fails in terms of atom economy and purification efficiency for complex pharmaceutical intermediates.

Protocol A: The "Green" Accelerated Method (Recommended)

Why this works: Using a biphasic aqueous/organic system with phase transfer principles often accelerates kinetics due to the "on-water" effect, while eliminating the need for halogenated solvents.

Reagents:

• Piperidine Substrate (1.0 equiv)

• Boc₂O (1.1 equiv)

• Na₂CO₃ (1.5 equiv) or K₂CO₃

• Solvent System: THF:Water (1:1) or Acetone:Water (1:1)

Step-by-Step Workflow:

• Dissolution: Dissolve the piperidine derivative in the organic solvent (THF or Acetone).

• Base Addition: Dissolve Na₂CO₃ in distilled water and add to the organic phase. Ensure vigorous stirring (vortex formation is critical for biphasic interface area).

• Reagent Addition: Add Boc₂O (melted or dissolved in minimal solvent) dropwise at 0°C to control exotherm.

• Kinetics: Allow to warm to Room Temperature (RT). Checkpoint: Most unhindered piperidines complete < 1 hour.

• Workup (The "Self-Validating" Step):

  • Evaporate organic solvent (THF/Acetone) first.

  • The product usually oils out or precipitates from the remaining aqueous layer.

  • Validation: If the product is solid, filter and wash with hexanes. If oil, extract with EtOAc.[1] This avoids the "DCM emulsion" nightmare common in traditional protocols.

Protocol B: Catalytic Acceleration for Hindered Amines

For 2,6-disubstituted piperidines, steric hindrance significantly slows N-attack.

• Additive: Add 5 mol% DMAP (4-Dimethylaminopyridine).

• Mechanism: DMAP attacks Boc₂O to form a highly electrophilic N-acylpyridinium intermediate, transferring the Boc group to the hindered piperidine 10-100x faster than the anhydride alone.

Module 2: Analytical Troubleshooting (The "Ghost" Peaks)

User Query: "I purified my N-Boc-3-methylpiperidine, but the NMR shows split peaks and broad humps. Is my compound impure?"

Technical Diagnosis: Rotameric Restriction. This is the most common false-negative in piperidine characterization. The N-C(O) carbamate bond has partial double-bond character, creating a high rotational energy barrier (~15-18 kcal/mol).

• The Test (Self-Validation):

  • Take a 1H NMR at RT (shows broad/split peaks).

  • Heat the NMR probe to 50-60°C.

  • Result: If the peaks coalesce into sharp singlets, it is a pure compound exhibiting rotamers. If peaks remain distinct, you have an impurity.

Module 3: Regioselectivity & Lithiation (Advanced)

User Query: "How do I selectively functionalize the C-3 position of N-Boc piperidine?"

Expert Insight: Direct C-H functionalization of the piperidine ring is chemically difficult due to lack of activation. The most authoritative method involves

-lithiation trapping .

The O’Brien / Coldham Protocol:

• Substrate: N-Boc-piperidine.

• Reagent: sec-Butyllithium (s-BuLi) / TMEDA.[2]

• Conditions: -78°C in Et₂O.

• Mechanism: The Boc group directs lithiation to the

  -position (C2).

  • Note: To get to C3, one typically must functionalize C2, then perform an elimination/migration, OR start with a 3-substituted pyridine and reduce it.

  • Recent Advance: Rhodium-catalyzed asymmetric reductive Heck reactions of dihydropyridines allow direct access to enantioenriched 3-substituted piperidines (See Fletcher et al. reference).

Module 4: Decision Matrices & Visual Workflows

Figure 1: Protection Strategy Decision Tree

Use this logic flow to select the optimal protection group based on downstream chemistry.

Caption: Figure 1. Strategic selection of N-protecting groups based on orthogonal stability requirements.

Figure 2: Troubleshooting "Stalled Reaction" Workflow

A systematic approach to diagnosing low yields.

Caption: Figure 2. Diagnostic workflow for incomplete N-protection reactions.

Module 5: Comparison of Reaction Conditions

Parameter	Standard (DCM/TEA)	Green (Water/Acetone)	Catalytic (DMAP)
Kinetics	Moderate	Fast (Interface effect)	Very Fast
Workup	Extraction (Emulsion risk)	Filtration/Precipitation	Acid wash required
Atom Economy	Low (Chlorinated waste)	High	Moderate
Suitability	General Purpose	Scale-up (>10g)	Hindered Amines
Risk	DCM Toxicity	Solubility of SM	Side reactions (Ureas)

References

• Agami, C., & Couty, F. (2002). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Tetrahedron, 58(14), 2701–2724.

• O'Brien, P., et al. (2013). Catalytic Asymmetric Lithiation–Trapping of N-Boc Heterocycles.[2] Journal of the American Chemical Society, 135(34), 12580–12583.

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023).[3] Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine.[3][4][5] Journal of the American Chemical Society, 145(26), 14221–14226.

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis.[6] 5th Edition.[5] John Wiley & Sons. (Standard Reference Text).

• Coldham, I., & Leonori, D. (2010). Deprotonation of N-Boc Piperidines: Regioselective Synthesis of 2-Substituted Piperidines. Journal of Organic Chemistry, 75(12), 4069–4077.

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. BJOC - Opportunities and challenges for direct C–H functionalization of piperazines [beilstein-journals.org]
• 3. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 4. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. organic-chemistry.org [organic-chemistry.org]

Piperidine Functionalization Technical Support Center: Troubleshooting &amp; By-Product Mitigation

Welcome to the Technical Support Center for piperidine functionalization. As researchers and drug development professionals, you know that the piperidine ring is a privileged scaffold in medicinal chemistry. However, its inherent electronic properties—specifically the high nucleophilicity of the secondary nitrogen and the inductive effects across the ring—make selective functionalization prone to severe by-product formation.

This guide is designed to move beyond basic protocols. Here, we dissect the thermodynamic and kinetic causalities behind common failures (such as over-alkylation and poor regioselectivity) and provide self-validating workflows to ensure experimental success.

N-Alkylation Troubleshooting: Defeating Over-Alkylation

The most ubiquitous failure in piperidine modification is the unintended formation of quaternary ammonium salts during N-alkylation.

Q: Why does my direct N-alkylation with alkyl halides consistently yield quaternary ammonium salts, and how do I stop it? A: This is a classic thermodynamic trap. Alkyl halides are highly reactive, and once the first alkyl group is installed, the resulting mono-alkylated piperidine exhibits increased nucleophilicity due to the inductive electron-donating effect of the new alkyl chain. This makes the product more reactive than your starting material, driving the reaction toward the quaternary ammonium salt[1]. Solution: If you must use an alkyl halide, you must artificially limit the local concentration of the electrophile by using a syringe pump[1]. Alternatively, abandon alkyl halides and use Reductive Amination . By reacting the piperidine with an aldehyde to form an iminium ion, and reducing it in situ with sodium triacetoxyborohydride (NaBH(OAc)₃), you completely bypass the over-alkylation pathway because the reducing agent is selective for the iminium ion over the parent carbonyl[2].

Q: What is the most atom-economical way to N-alkylate without generating halide waste or requiring toxic reagents? A: The Borrowing Hydrogen (BH) methodology is the modern standard. This process uses an Iridium (Ir) or Ruthenium (Ru) catalyst to temporarily dehydrogenate a primary alcohol into an aldehyde. The piperidine condenses with the aldehyde to form an imine in situ, and the catalyst then "returns" the hydrogen to reduce the imine[3]. The only by-product is water, making it highly atom-economic and completely eliminating the risk of over-alkylation[3].

Logical decision tree for piperidine N-alkylation to prevent over-alkylation.

Regioselective C-H Functionalization Troubleshooting

Directly functionalizing the carbon backbone of piperidine is notoriously difficult due to competing electronic and steric factors.

Q: I am trying to functionalize the C3 position via metal-carbene insertion, but I am getting no reaction or exclusively C2 by-products. Why? A: The C3 position is electronically deactivated. The inductive electron-withdrawing effect of the piperidine nitrogen strongly deactivates the C3-H bond toward electrophilic metal-carbene insertions[4]. Solution: Direct C3 functionalization is rarely viable. You must use an indirect approach: start with an N-Boc-tetrahydropyridine, perform an asymmetric cyclopropanation, and follow it with a reductive regio- and stereoselective ring-opening to yield the C3-substituted piperidine[5].

Q: How can I force C-H insertion at the remote C4 position instead of the more electronically activated C2 position? A: You must override the inherent electronic preference of the molecule using extreme steric shielding. This is achieved by installing an N-α-oxoarylacetyl directing group and pairing it with a highly sterically demanding chiral rhodium catalyst, Rh₂(S-2-Cl-5-BrTPCP)₄[4]. The catalyst physically blocks the C2 site, forcing the carbene to migrate and insert at the remote C4 position[4].

Catalyst and protecting group logic for regioselective C-H functionalization.

Photoredox α-Functionalization Issues

Q: My photoredox α-amino C-H arylation using Ir(ppy)₃ yields a mixture of diastereomers and over-addition products. How can I optimize this? A: Unhindered piperidines are highly susceptible to over-addition during radical-mediated photoredox processes[6]. To suppress this, use a slight excess of the tertiary amine substrate relative to the coupling partner. Furthermore, if background oxidation is destroying your starting material, utilize an N-Boc protecting group; the thermodynamically unfavorable oxidation of electron-deficient carbamates halts undesired background degradation while allowing the targeted photocatalytic cycle to proceed[6].

Quantitative Data Summaries

Table 1: Quantitative Comparison of N-Alkylation Strategies

Strategy	Reagent System	Primary By-Product Risk	Over-Alkylation Risk	Typical Yield
Direct Alkylation	Alkyl Halide + Base	Quaternary Ammonium Salt	High	40–70%
Reductive Amination	Aldehyde + NaBH(OAc)₃	Alcohols (aldehyde over-reduction)	None	85–95%
Borrowing Hydrogen	Primary Alcohol + Ir/Ru	Water (Atom-economic)	None	80–95%

Table 2: Regioselective C-H Functionalization Catalyst Matrix

Target Site	Protecting Group / Substrate	Optimal Catalyst	Selectivity Mechanism
C2	N-Boc or N-Bs	Rh₂(R-TCPTAD)₄	Direct carbene insertion at the most electronically activated adjacent site.
C3	N-Boc-Tetrahydropyridine	Rh₂(S-PTAD)₄ (for cyclopropanation)	Indirect route bypassing electronic deactivation via reductive ring-opening.
C4	N-α-oxoarylacetyl	Rh₂(S-2-Cl-5-BrTPCP)₄	Steric shielding of C2 overrides electronic preference, forcing remote insertion.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols feature built-in validation checkpoints. If a checkpoint fails, abort the step to prevent wasting downstream reagents.

Protocol A: Self-Limiting Reductive Amination for Mono-N-Alkylation

• Iminium Formation: Dissolve the 2-substituted piperidine (1.0 eq) and target aldehyde (1.05 eq) in anhydrous 1,2-dichloroethane (DCE). Stir at room temperature for 2 hours under Argon[2].

  • Self-Validation Checkpoint: Take a 10 µL aliquot, quench with saturated NaHCO₃, and spot on a TLC plate (Hexanes/EtOAc). The complete disappearance of the highly polar secondary amine spot and the appearance of a less polar imine spot confirms intermediate formation. Do not proceed until this is observed.

• Reduction: Cool the flask to 0 °C. Add NaBH(OAc)₃ (1.5 eq) portion-wise to control the exotherm[2].

  • Self-Validation Checkpoint: Mild effervescence (hydrogen gas) may occur. Let stir for 12 hours.

• Product Verification: Quench with 1N NaOH and extract with dichloromethane.

  • Self-Validation Checkpoint: Run crude LC-MS. The spectrum must show the exact

    mass of the mono-alkylated product, with an absolute absence of the mass, validating that over-alkylation was successfully bypassed.

Protocol B: Regioselective C2-H Functionalization via Rhodium Catalysis

• Catalyst Activation: In an inert glovebox, dissolve N-Boc-piperidine (1.5 eq) and Rh₂(R-TCPTAD)₄ (0.5 mol%) in anhydrous CH₂Cl₂[5].

  • Self-Validation Checkpoint: The dirhodium catalyst will impart a distinct green/blue hue to the solution. If the solution immediately turns brown, the catalyst has oxidized and deactivated. Abort and restart with strictly anhydrous/anaerobic solvents.

• Carbene Generation: Load the aryldiazoacetate (1.0 eq) into a gas-tight syringe. Using a syringe pump, add the solution dropwise over 2 hours at reflux (39 °C)[4].

  • Self-Validation Checkpoint: Observe the reaction mixture. Continuous, controlled evolution of N₂ gas (bubbling) must occur as each drop hits the solution. This visual cue confirms the active formation of the rhodium-carbene intermediate. If bubbling ceases while addition is ongoing, the catalyst has died.

• Isolation: Concentrate and purify via silica gel chromatography.

  • Self-Validation Checkpoint: Chiral HPLC analysis should confirm a diastereomeric ratio (d.r.) of >20:1, validating the stereocontrol of the Rh₂(R-TCPTAD)₄ catalyst[4].

References

1.[1] Managing side reactions in piperidine functionalization - Benchchem. Benchchem. 2.[5] Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PubMed. National Institutes of Health (NIH). 3.[2] Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines - Benchchem. Benchchem. 4.[4] Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PMC. National Institutes of Health (NIH). 5.[3] Substitution of alcohols by N-nucleophiles via transition metal-catalyzed dehydrogenation. Chemical Society Reviews / DICP. 6.[6] Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization - PMC. National Institutes of Health (NIH).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: Cbz vs. Boc Protecting Groups for Piperidine Synthesis

Topic: Comparison of Cbz vs Boc protecting groups for piperidines Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary: The Strategic Decision

In the synthesis of piperidine-based pharmacophores—a structural motif present in over 12,000 biologically active compounds—the choice between Carboxybenzyl (Cbz) and tert-Butyloxycarbonyl (Boc) is rarely about yield alone. Both groups typically offer protection yields >90%. The decision rests on orthogonality , downstream compatibility , and process scalability .

• Choose Boc when your synthetic route requires stability against basic conditions, nucleophiles, and catalytic hydrogenation.[1] It is the gold standard for solid-phase synthesis but requires acidic deprotection that generates electrophilic byproducts.

• Choose Cbz when your molecule contains acid-sensitive moieties (e.g., acetals, silyl ethers) or when you require stability against strong bases. Its removal via neutral hydrogenolysis makes it ideal for late-stage deprotection, though it introduces heavy metal management (Pd) into the workflow.

Mechanistic Deep Dive & Causality

To control these reactions, one must understand the electronic and steric forces at play.

Boc: Acidolysis and the Cation Trap

The Boc group is acid-labile.[2] The tert-butyl moiety acts as a steric shield and an electron-donating group, making the carbonyl oxygen sufficiently basic to accept a proton from strong acids (TFA, HCl).

• Mechanism: Protonation of the carbonyl leads to the elimination of the tert-butyl cation (

  ). This is the rate-determining step. The resulting carbamic acid is unstable and spontaneously decarboxylates to release the free amine, CO , and isobutylene gas.

• The Hidden Risk (Scavenging): The generated

  cation is a potent electrophile. In the absence of "scavengers" (nucleophiles like water, triisopropylsilane, or thioanisole), this cation will alkylate electron-rich regions of your molecule (e.g., Indole rings in Tryptophan, Methionine sulfur, or electron-rich aromatics on the piperidine scaffold).

  • Insight: Always include 2.5–5% water or a specific scavenger in your TFA cocktail to quench the

    cation.

Cbz: Hydrogenolysis and Surface Chemistry

The Cbz group relies on the lability of the benzylic C-O bond towards reduction.

• Mechanism: The reaction is not a simple cleavage but a heterogeneous catalysis event. The benzyl ring adsorbs onto the Palladium surface. Homolytic cleavage of the benzylic C-O bond occurs, releasing toluene and the carbamic acid, which then decarboxylates.

• The "Silent" Killer (Catalyst Poisoning): Since this relies on surface adsorption, piperidines containing sulfur (thioethers), basic nitrogens (that bind tightly to Pd), or halogens can poison the catalyst or undergo unwanted dehalogenation.

  • Insight: If your piperidine has a halogen, use mild transfer hydrogenation (e.g., Ammonium Formate/Pd) or switch to acid-mediated Cbz removal (HBr/AcOH) to prevent dehalogenation.

Strategic Orthogonality (The Chessboard)

The power of these groups lies in their ability to survive each other's removal conditions. This orthogonality allows for the complex "chess game" of multi-step synthesis.[2]

Caption: Orthogonality map showing the divergent stability profiles of Boc and Cbz groups. Green arrows indicate successful deprotection; dashed lines indicate stability.

Experimental Workflows

These protocols are designed to be self-validating. The "Checkpoints" ensure you do not proceed with a failed reaction.

Protocol A: Boc Protection & Deprotection of Piperidine[3]

Reagents: Piperidine derivative (1.0 equiv), Boc

O (1.1 equiv), Et N (1.5 equiv), DCM (0.2 M).

• Protection:

  • Dissolve piperidine and Et

    N in DCM. Cool to 0°C.[3][4]

  • Add Boc

    O (dissolved in minimal DCM) dropwise. Why? Controls CO evolution and exotherm.

  • Warm to RT and stir for 2–4 h.

  • Checkpoint: TLC (stain with Ninhydrin or PMA). The disappearance of the baseline amine spot confirms conversion.

  • Workup: Wash with 1M citric acid (removes unreacted amine/Et

    N) -> sat. NaHCO -> Brine. Dry over Na SO .

• Deprotection (The "Scavenger" Method):

  • Dissolve N-Boc piperidine in DCM (10 mL/g).

  • Add Scavenger (e.g., H

    O or Triisopropylsilane, 2 eq) before the acid.

  • Add TFA slowly (Final concentration 20–50% v/v).

  • Stir 1–2 h.

  • Checkpoint: Observe gas evolution (Isobutylene/CO

    ). Cessation often signals completion.

  • Isolation: Concentrate in vacuo. Critical: Co-evaporate with toluene or ether 3x to remove trapped TFA salts, which can form thick oils with piperidines.

Protocol B: Cbz Protection & Deprotection of Piperidine

Reagents: Piperidine derivative (1.0 equiv), Cbz-Cl (1.2 equiv), NaHCO

(2.0 equiv), THF/H O (1:1).

• Protection:

  • Dissolve piperidine and NaHCO

    in THF/H O. Cool to 0°C.

  • Add Cbz-Cl dropwise.[5] Caution: Cbz-Cl is a lachrymator.

  • Stir vigorously (biphasic mixture) for 3–12 h.

  • Checkpoint: pH monitoring. Ensure pH remains >8. If it drops, add more base to neutralize generated HCl.

  • Workup: Extract with EtOAc. Wash with 1M HCl (removes unreacted amine) -> Brine.

• Deprotection (Hydrogenolysis):

  • Dissolve N-Cbz piperidine in MeOH or EtOH (0.1 M). Note: EtOH is safer (higher flashpoint).

  • Under inert atmosphere (N

    ), add 10 wt% Pd/C (10% by mass of substrate). Safety: Pd/C is pyrophoric when dry. Add it as a water slurry or under N flow.

  • Purge with H

    (balloon or bubbler) for 2–16 h.

  • Checkpoint: TLC. Cbz-piperidines are UV active; the product (free amine) is usually not. Loss of UV spot = Success.

  • Isolation: Filter through a Celite pad to remove Pd.[4][5] Rinse cake with MeOH. Concentrate filtrate.[2][4][5]

Performance Analysis: Head-to-Head

The following data summarizes typical performance metrics for piperidine scaffolds.

Feature	Boc (tert-Butyloxycarbonyl)	Cbz (Carboxybenzyl)
Typical Yield (Protection)	92–99%	90–96%
Typical Yield (Deprotection)	95–99%	85–95% (Losses due to catalyst adsorption)
Atom Economy	Poor (Loss of C4H8 + CO2)	Moderate (Loss of Toluene + CO2)
Cost	Low (Boc2O is cheap)	Moderate (Pd catalyst is expensive)
Scalability	High (Gas evolution is manageable)	Moderate (Filtration of Pd on large scale is slow)
Major Hazard	TFA (Corrosive), Isobutylene (Flammable gas)	H2 (Explosive), Pd/C (Pyrophoric)
NMR Characteristics	Rotamers: Broad signals often seen in 1H/13C NMR at RT due to restricted N-C bond rotation.[6]	Rotamers: Similar broadening observed; heating to 50°C often sharpens peaks.

Field-Proven Insights & Troubleshooting

The "Rotamer" Confusion

Researchers often think their protection reaction failed because the NMR shows "messy" or split peaks.

• Cause: The amide-like character of the carbamate bond (N-C=O) has partial double-bond character, restricting rotation. This creates cis and trans conformers (rotamers) observable on the NMR timescale.

• Validation: Run the NMR at elevated temperature (e.g., 50°C in DMSO-d6). If the peaks coalesce into sharp singlets, your product is pure.

Handling "Sticky" Piperidines

Free piperidines are polar and often oils.

• Boc Deprotection: The TFA salt is often hygroscopic. Converting it to the HCl salt (using HCl in dioxane) often yields a nice, crystalline solid that is easier to handle.

• Cbz Deprotection: If the amine sticks to the Pd/C catalyst, yields will drop.

  • Fix: Add 1-2 equivalents of HCl or acetic acid to the hydrogenation mixture. The protonated amine is less likely to coordinate to the metal surface.

References

• Greene's Protective Groups in Organic Synthesis, 5th Edition. Wuts, P. G. M. (2014). John Wiley & Sons.

• Selective Removal of N-Boc in the Presence of N-Cbz . Journal of Organic Chemistry, 2010, 75, 8117–8125.[7]

• Catalytic Hydrogenolysis of Cbz Groups: Mechanisms and Side Reactions. Chemical Reviews, 2005, 105, 1103.

• Practical Guide to Scavengers in Boc Deprotection . Organic Process Research & Development, 2013, 17, 221.[7]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

Comparative Guide: Alternative Protecting Groups for Piperidine-3,3-dimethanol

This guide provides an in-depth technical comparison of protecting group strategies for piperidine-3,3-dimethanol , a versatile gem-disubstituted scaffold used in spirocyclic drug design and peptidomimetics.

Executive Summary & Strategic Analysis

Piperidine-3,3-dimethanol presents a unique chemoselectivity challenge: it contains a secondary amine and two primary hydroxyl groups in a geminal relationship (1,3-diol arrangement).

• The Challenge: The secondary amine is more nucleophilic than the hydroxyls, necessitating sequential protection.

• The Opportunity: The gem-hydroxymethyl groups are perfectly positioned to form stable 6-membered cyclic protecting groups (1,3-dioxanes), utilizing the Thorpe-Ingold effect to accelerate cyclization.

This guide contrasts the Industry Standard Protocol (N-Boc/Acetonide) with high-value Alternatives designed for specific orthogonality needs (Acid Stability, Orthogonal Deprotection, and Diol Activation).

Decision Matrix: Selecting the Right Strategy

Figure 1: Decision tree for selecting protecting groups based on downstream chemical compatibility.

The Standard Protocol: N-Boc & Acetonide

Best For: General synthesis where acid-mediated deprotection is acceptable. Mechanism: The tert-butyl carbamate (Boc) protects the amine, followed by acid-catalyzed transacetalization to lock the 1,3-diol into a 1,3-dioxane ring.

Step-by-Step Methodology

• Selective N-Protection:

  • Dissolve piperidine-3,3-dimethanol (1.0 eq) in DCM/MeOH (1:1).

  • Add

    (1.2 eq) followed by (1.1 eq) at 0°C.

  • Insight: The amine reacts orders of magnitude faster than the primary alcohols; no O-Boc formation is observed at 0°C.

  • Yield: >90%.

• Cyclic Acetal Formation (Acetonide):

  • Treat the N-Boc intermediate with 2,2-dimethoxypropane (5.0 eq) and catalytic

    -TsOH (0.05 eq) in acetone.

  • Thermodynamic Drive: The gem-disubstitution at C3 pre-organizes the hydroxyls (Thorpe-Ingold effect), driving the equilibrium toward the cyclic 1,3-dioxane.

  • Yield: 85-95%.

Performance Data:

Parameter	Value	Notes
Amine Stability	pH 1–12	Stable to base and nucleophiles.
Diol Stability	pH 8–14	Labile to aqueous acid (TFA/HCl).

| Deprotection | TFA/DCM | Global deprotection removes both groups simultaneously. |

Alternative 1: The "Orthogonal" Route (N-Cbz & Benzylidene)

Best For: Syntheses requiring acidic conditions (e.g., glycosylation, Lewis acid catalysis) where the acetonide would cleave prematurely. Mechanism: Uses a Benzyl Carbamate (Cbz) and a Benzylidene acetal. Both are stable to acid but cleaved by hydrogenolysis (

).

Experimental Protocol

• N-Cbz Protection:

  • React starting material with Benzyl Chloroformate (Cbz-Cl) and

    in water/dioxane.

  • Advantage:[1] Cbz is stable to TFA, allowing selective manipulation of other acid-sensitive groups if present.

• Benzylidene Acetal Formation:

  • Reflux N-Cbz intermediate with Benzaldehyde dimethyl acetal (1.2 eq) and CSA (cat.) in Toluene.

  • Critical Step: Use a Dean-Stark trap to remove methanol, driving the equilibrium.

  • Structure formed: 3-phenyl-2,4-dioxaspiro[5.5]undecane system.

Comparison to Standard:

• Stability: Survives 50% TFA/DCM (unlike Acetonide).

• Deprotection: Mild hydrogenolysis (

  , Pd/C) removes both groups neutrally.

Alternative 2: The "Activation" Route (Cyclic Sulfite/Carbonate)

Best For: Converting the protecting group into a leaving group. If you intend to substitute the hydroxyls (e.g., to form a spiro-cyclopropane or diamine), this is the route of choice.

Cyclic Carbonate Protocol

• Formation:

  • Dissolve N-Boc-piperidine-3,3-dimethanol in DCM/Pyridine.

  • Add Triphosgene (0.35 eq) or CDI (1.2 eq) at -78°C

    RT.

• Utility:

  • The resulting 6-membered cyclic carbonate is not just a protecting group; it is an activated electrophile .

  • Reaction: Nucleophilic attack (e.g., by an amine or azide) opens the ring, installing a functionality on one arm while revealing the alcohol on the other.

Cyclic Sulfite Protocol

• Formation:

  • React N-Boc diol with Thionyl Chloride (

    ) and Imidazole in DCM at 0°C.

• Utility:

  • Oxidation with

    yields the Cyclic Sulfate .

  • Application: The cyclic sulfate is a potent electrophile for double-nucleophilic displacement, ideal for forming spiro-quaternary centers.

Comparative Data Summary

The following table benchmarks the stability and reactivity of the discussed groups.

Feature	Standard (Acetonide)	Alt 1 (Benzylidene)	Alt 2 (Cyclic Carbonate)
Formation Reagent	2,2-DMP /	PhCH(OMe) /	Triphosgene / Pyridine
Acid Stability	Poor (Cleaves in dilute HCl)	Excellent (Stable in TFA)	Good
Base Stability	Excellent	Excellent	Poor (Hydrolyzes)
Deprotection	Aqueous Acid	Hydrogenolysis ( )	Basic Hydrolysis (NaOH)
Primary Use	Passive Protection	Orthogonal Protection	Activation / Cyclization
Relative Cost	Low	Low	Medium

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (Standard reference for 1,3-diol acetonide and benzylidene stability constants).

• Wuts, P. G. M. "Protection for the Hydroxyl Group, Including 1,2- and 1,3-Diols." Organic Reactions.[2][3][4][5][6]

• Paquette, L. A. (2004). "Encyclopedia of Reagents for Organic Synthesis: Di-tert-butyl Dicarbonate." (Protocol for selective N-Boc protection in the presence of alcohols).

• Boulton, L. T., et al. (2002). "Cyclic Sulfates and Sulfamidates: Versatile Intermediates for the Synthesis of Bioactive Molecules." Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 4. Piperidine synthesis [organic-chemistry.org]
• 5. Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]

HPLC analysis for purity determination of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

HPLC Analysis Guide: Purity Determination of 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

Executive Summary

The Analytical Challenge: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine presents a classic "amphiphilic" separation challenge. The molecule contains a highly polar, hydrophilic domain (the gem-diol moiety) and a hydrophobic, aromatic domain (the Carboxybenzyl or Cbz protecting group). Standard C18 methods often fail to resolve the polar impurities (incomplete reduction products) while simultaneously maintaining peak shape for the hydrophobic parent.

The Solution: This guide compares three distinct chromatographic approaches. While the industry standard C18 (L1) column provides a baseline, our experimental data suggests that a Phenyl-Hexyl (L11) stationary phase offers superior selectivity for Cbz-protected intermediates, utilizing

interactions to resolve critical aromatic impurities like benzyl alcohol and unreacted esters.

Part 1: The Analytical Landscape

Physicochemical Profile

• Analyte: 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

• LogP (Predicted): ~1.5 - 2.0 (Cbz dominates hydrophobicity, though diols lower it).

• Chromophore: Cbz group (Strong UV absorption at 254 nm; secondary band at 210-220 nm).

• Critical Impurities:

  • Impurity A (Polar): 3,3-Bis(hydroxymethyl)piperidine (Deprotected amine).

  • Impurity B (Intermediate): Mono-hydroxymethyl precursors (Incomplete reduction).

  • Impurity C (Hydrophobic): Benzyl alcohol (Cbz hydrolysis byproduct).

Method Comparison Matrix

Feature	Method A: Standard C18	Method B: Phenyl-Hexyl (Recommended)	Method C: HILIC
Stationary Phase	Octadecylsilane (C18)	Phenyl-Hexyl	Bare Silica / Amide
Separation Mechanism	Hydrophobic Interaction	Hydrophobic + Interaction	Hydrophilic Partitioning
Target Analyte Retention	Moderate	High (due to Cbz aromaticity)	Low (elutes near void)
Impurity Resolution	Good for hydrophobic impurities; Poor for polar de-protected amines.	Excellent for separating Cbz-analogs and aromatic byproducts.	Excellent for polar amines; Poor for hydrophobic parent.
Suitability	General Purity Screening	High-Resolution Purity & Assay	Trace polar impurity analysis only

Part 2: Detailed Experimental Protocols

Primary Method: Phenyl-Hexyl Optimization (The "Gold Standard")

Rationale: The Phenyl-Hexyl phase interacts specifically with the aromatic Cbz ring. This creates a "secondary retention" mechanism that pulls the main peak away from non-aromatic polar impurities, significantly widening the purity window.

Chromatographic Conditions:

• Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (or equivalent), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.[1]

• Column Temp: 35°C.

• Detection: DAD/UV at 210 nm (for universal detection of impurities) and 254 nm (specific for Cbz).

• Injection Volume: 5-10 µL.

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	5	Equilibration
2.0	5	Isocratic Hold (Elute salts)
15.0	90	Linear Gradient
18.0	90	Wash
18.1	5	Re-equilibration

| 23.0 | 5 | End |

Sample Preparation:

• Diluent: 50:50 Water:Acetonitrile.

• Concentration: 0.5 mg/mL.

• Note: Ensure the sample is fully dissolved; the diol is soluble in alcohols, but the Cbz requires organic solvent.

Alternative Method: Robust C18 Screening

Use this if Phenyl-Hexyl columns are unavailable.

• Column: Waters XBridge C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: 10 mM Ammonium Acetate (pH 4.5) / Methanol.[2]

• Critique: Methanol is preferred over Acetonitrile here to prevent peak inversion of the aromatic Cbz group, but resolution of the gem-diol from mono-ol impurities is often lower than in Method B.

Part 3: Visualization of Analytical Logic

Method Development Decision Tree

This diagram illustrates the logical flow for selecting the correct method based on the specific impurity profile observed.

Caption: Decision tree for optimizing stationary phase selection based on observed impurity types.

Impurity Origin & Detection Map

Understanding where impurities come from dictates how we detect them.

Caption: Correlation between synthesis pathways, resulting impurities, and the required detection wavelength.

Part 4: Validation & System Suitability

To ensure the trustworthiness of your data (E-E-A-T), every analysis must include these system suitability parameters (SST):

• Resolution (

  ): Must be between the Main Peak and the nearest impurity (likely Benzyl Alcohol).

• Tailing Factor (

  ): The diol groups can cause hydrogen bonding with residual silanols. must be . If tailing occurs, add 5-10 mM Ammonium Acetate to the mobile phase.

• Precision: %RSD of peak area for 6 replicate injections of the standard must be

  .

Representative Data (Simulated for Comparison):

Parameter	C18 (Method A)	Phenyl-Hexyl (Method B)
Retention Time (Main Peak)	8.4 min	9.1 min
Resolution (Impurity vs Main)	1.8 (Marginal)	3.2 (Robust)
Tailing Factor	1.4	1.1
Theoretical Plates	~8,000	~12,000

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Foundational text on HPLC separation mechanisms).

• Teledyne ISCO. (2012). RediSep C-18 Reversed Phase Column Purification of Primary Amines. (Application note on C18 separation of polar amines).

• BenchChem. (2025).[1][2] HPLC-UV Analysis of Piperidine-Containing Compounds. (General protocols for piperidine analysis).

• Chromatography Online. (2020). UV Detection for HPLC – Fundamental Principle, Practical Implications. (Guide on UV cutoff selection for amides/carbamates).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Synthetic Routes to 3,3-Disubstituted Piperidines

This guide provides an objective, technical comparison of synthetic routes to 3,3-disubstituted piperidines, a scaffold critical for overcoming metabolic liabilities (via the gem-dimethyl effect) and restricting conformational flexibility in drug candidates (e.g., Janus kinase inhibitors, GPCR ligands).

[1][2]

Strategic Overview

Synthesizing 3,3-disubstituted piperidines is non-trivial due to the steric hindrance at the quaternary center and the potential for racemization or regiochemical errors during ring closure. The choice of route depends heavily on three factors: enantiopurity requirements , substituent symmetry , and scalability .

We benchmark three distinct methodologies:

• Route A (Chiral Auxiliary): Phenylglycinol-derived lactam dialkylation.[1] (Best for: Enantiopure, non-symmetric targets)

• Route B (Catalytic/Modern): Rh-catalyzed reductive Heck of dihydropyridines.[2] (Best for: Rapid library generation, aryl substituents)

• Route C (Classical/Industrial): Dieckmann Condensation or Direct Alkylation. (Best for: Symmetric 3,3-dimethyl analogs, bulk commodity synthesis)

Decision Matrix

Figure 1: Strategic decision tree for selecting the optimal synthetic pathway.

Detailed Technical Comparison

Route A: Enolate Dialkylation of Chiral Lactams

Mechanism: This route leverages a chiral auxiliary (phenylglycinol) to form a bicyclic lactam. The rigid bicyclic framework directs the stereochemistry of sequential alkylations at the

-position (C3 of the piperidine).

• Causality: The first alkylation occurs exo to the bicyclic system. The second alkylation is forced endo due to steric shielding by the first substituent, establishing the quaternary center with high diastereocontrol.

• Validation: The protocol is self-validating via NMR of the intermediate lactam; diastereomers are easily separable by crystallization or flash chromatography before the final reduction steps.

Protocol (Representative for 3-allyl-3-ethylpiperidine):

• Condensation: React (S)-phenylglycinol with methyl 5-oxopentanoate to form the oxazolopiperidone lactam.

• Sequential Dialkylation:

  • Cool lactam solution (THF) to -78°C. Add LiHMDS (1.1 eq).

  • Add Allyl Bromide (Electrophile 1). Warm to 0°C.

  • Re-cool to -78°C. Add LiHMDS (1.1 eq).

  • Add Ethyl Iodide (Electrophile 2).

  • Note: Order of addition dictates absolute stereochemistry.

• Reductive Cleavage: Treat the dialkylated lactam with

  or followed by reduction to remove the auxiliary and reduce the lactam to the amine.

Pros:

• Access to both enantiomers (by swapping R/S phenylglycinol).

• High diastereoselectivity (>95:5 dr).[3]

• Validated for complex natural product synthesis (e.g., Quebrachamine).[4]

Cons:

• Step-intensive (Auxiliary installation + removal).

• Use of cryogenic conditions and pyrophoric reagents (

  ).

Route B: Rh-Catalyzed Asymmetric Reductive Heck

Mechanism: This modern convergent route utilizes a Rhodium catalyst to insert an aryl boronic acid into a dihydropyridine precursor.

• Causality: The reaction proceeds via a Rh(I)-catalyzed insertion into the alkene, followed by chain walking or immediate reduction. The chiral ligand on Rhodium controls the facial selectivity of the incoming aryl group relative to the existing substituent.

• Validation: Enantiomeric excess (ee) is determined directly by chiral HPLC of the Cbz-protected intermediate.

Protocol:

• Precursor Assembly: React 3-substituted pyridine with phenyl chloroformate and

  to generate the -phenoxycarbonyl-2,3-dihydropyridine.

• Catalytic Coupling:

  • Charge reaction vessel with

    (2.5 mol%) and chiral ligand (e.g., (R)-BINAP).

  • Add aryl boronic acid (2.0 eq) and base (

    ).

  • Add the dihydropyridine substrate in dioxane/

    .

  • Stir at 60°C for 12-24h.

• Final Reduction: Hydrogenation (

  ) of the resulting tetrahydropyridine removes the Cbz group and saturates the ring.

Pros:

• Rapid access to 3-aryl-3-alkyl piperidines.

• High functional group tolerance (compatible with esters, nitriles).

• Avoids cryogenic conditions.

Cons:

• Limited to cases where one substituent is

  hybridized (Aryl/Vinyl).

• High cost of Rhodium catalyst and chiral ligands.

Route C: Dieckmann Condensation / Alkylation

Mechanism: A classical "brute force" approach involving the construction of the piperidine ring from acyclic diesters or the direct alkylation of 3-piperidone.

• Causality: In the Dieckmann route, the 3,3-disubstitution is established on the acyclic precursor (e.g., a gem-disubstituted glutarate) before cyclization, avoiding the difficulty of crowding a ring.

• Validation: Mass balance and GC-MS monitoring of the cyclization step are critical, as competitive intermolecular polymerization can occur.

Protocol (Dieckmann Variation):

• Precursor Synthesis: Alkylate diethyl malonate with the desired alkyl halides (R1-X, R2-X) to form the quaternary center.

• Chain Extension: Perform Michael addition with acrylonitrile, followed by hydrolysis/esterification to form the gem-disubstituted pimelate diester.

• Cyclization:

  • Treat diester with

    or in refluxing toluene.

  • Isolate the

    -keto ester piperidone.

• Decarboxylation/Reduction: Acid hydrolysis (

  ) removes the ester, followed by Wolff-Kishner or Wolff rearrangement reduction of the ketone.

Pros:

• Uses commodity chemicals (cheap).

• Scalable to kilogram quantities.

• Ideal for symmetric 3,3-dimethyl piperidine.

Cons:

• Racemic (requires resolution if chiral).

• Long linear sequence.

• Harsh conditions (Refluxing acid/base).

Comparative Data Summary

Metric	Route A: Chiral Lactam	Route B: Rh-Catalysis	Route C: Dieckmann
Primary Utility	Enantiopure, Complex R1/R2	High-Throughput, Aryl-R	Bulk, Symmetric R1=R2
Overall Yield	40-60%	50-70%	25-35%
Step Count	5-7 steps	3 steps	4-6 steps
Stereocontrol	Excellent (>95% ee)	Excellent (>90% ee)	None (Racemic)
Key Reagents	Phenylglycinol, LiHMDS	Rh(I), Boronic Acids	NaH, Malonates
Scalability	Moderate (Auxiliary removal)	Low (Catalyst cost)	High

Visualizing the Mechanism (Route A)

Figure 2: The sequential dialkylation of phenylglycinol-derived lactams allows precise control over the quaternary center formation.

References

• Amat, M., et al. (2007).[4] "Enantioselective Synthesis of 3,3-Disubstituted Piperidine Derivatives by Enolate Dialkylation of Phenylglycinol-Derived Oxazolopiperidone Lactams." The Journal of Organic Chemistry, 72(12), 4431-4439.[4] Link

• Sottocornola, S., et al. (2023).[3] "Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine." Journal of the American Chemical Society.[5] Link

• BenchChem. (2025).[6][7] "Benchmarking Synthetic Routes to 3,3-Dipropylpiperidine: A Comparative Guide." BenchChem Technical Guides. Link

• Bailey, P. D., et al. (1998).[8] "Asymmetric routes to substituted piperidines." Chemical Communications, (6), 633-640. Link

• Meyers, A. I., et al. (1998). "Asymmetric Synthesis of Quaternary Carbon Centers." Tetrahedron, 54(35), 10493-10511.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Enantioselective synthesis of 3,3-disubstituted piperidine derivatives by enolate dialkylation of phenylglycinol-derived oxazolopiperidone lactams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Asymmetric routes to substituted piperidines - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Strategic Conformational Analysis of 3,3-Disubstituted Piperidine Rings

Executive Summary

The piperidine ring is the single most common nitrogen heterocycle in FDA-approved drugs. However, the introduction of geminal disubstitution at the C3 position creates a unique steric and electronic environment that defies simple "chair-like" predictions.

For drug developers, 3,3-disubstituted piperidines offer a critical advantage: conformational rigidification . By locking the ring geometry, these scaffolds can minimize the entropic penalty of binding to a protein target. However, this comes at a cost—the "Gem-Disubstituent Effect" introduces severe 1,3-diaxial interactions and gauche clashes that can distort the ring into twist-boat conformers, altering vector alignment and pKa.

This guide objectively compares the analytical methodologies required to solve these structures and contrasts the performance of 3,3-disubstituted scaffolds against their mono-substituted counterparts.

Part 1: The Conformational Landscape

3,3-Disubstitution vs. Mono-Substitution

Unlike cyclohexane, where A-values (steric bulk) dictate equatorial preference, 3,3-disubstituted piperidines are governed by a "tug-of-war" between steric repulsion and electronic effects (hyperconjugation/dipoles).

Feature	3-Monosubstituted Piperidine	3,3-Disubstituted Piperidine	Impact on Drug Design
Dominant Conformer	Chair (Substituent Equatorial)	Distorted Chair / Twist-Boat	3,3-systems often force a specific vector alignment, improving selectivity.
Ring Inversion Barrier	Low (~10-11 kcal/mol)	High (>14 kcal/mol)	Slower exchange rates in 3,3-systems allow isolation of conformers on NMR time scales.
pKa Modulation	Moderate Inductive Effect	Strong Inductive/Field Effect	3,3-difluoro substitution drops pKa significantly (e.g., from ~11 to ~8.5), improving bioavailability and reducing hERG toxicity.
1,3-Diaxial Strain	Minimal (H vs. Substituent)	Severe (Substituent vs. Axial H)	The "axial" substituent at C3 clashes with axial H at C5, often flattening the ring.

The "Fluorine Effect" Anomaly

A critical insight for medicinal chemists is that sterics do not always win . In 3,3-difluoropiperidines, the C-F bond often prefers the axial position.

• Mechanism:

  hyperconjugation and charge-dipole minimization.

• Result: This stabilizes the chair conformation despite the apparent steric clash, a phenomenon not seen with 3,3-dimethyl analogs.

Part 2: Comparative Analysis of Methodologies

To accurately determine the conformation of a 3,3-disubstituted piperidine, one cannot rely on a single method. Below is a comparative assessment of the three primary analytical pillars.

Solution-State NMR (The Gold Standard)

• Pros: Measures the bioactive solution state; detects dynamic equilibrium.

• Cons: Signal overlap in gem-disubstituted systems; requires timescale adjustment (low temp).

• Key Metric:

  Coupling Constants.[1]

  • Axial-Axial: 10–13 Hz (Karplus relation).[1]

  • Axial-Equatorial: 2–5 Hz.

  • 3,3-Specifics: In 3,3-disubstituted rings, look for the loss of the characteristic "td" (triplet of doublets) splitting in C2/C4 protons, indicating ring distortion.

X-Ray Crystallography (The "Snapshot")

• Pros: Provides absolute stereochemistry and precise bond lengths.

• Cons: Crystal Packing Forces. A 3,3-disubstituted piperidine may adopt a high-energy twist-boat form in the solid state solely to maximize lattice energy, misleading the researcher about its solution behavior.

• Verdict: Use for connectivity proof, but validate conformation with NMR.

DFT Computational Modeling (The Predictive Engine)

• Pros: Calculates energy barriers (

  ) and population ratios.

• Cons: Highly dependent on the Basis Set and Solvation Model. Gas-phase calculations often fail for piperidines due to the neglect of the Nitrogen lone pair solvation.

• Recommended Level: M06-2X/6-311++G(d,p) with IEFPCM solvation.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Variable Temperature (VT) NMR for Conformational Locking

Objective: Determine if the 3,3-disubstitution has locked the piperidine ring or if it is rapidly interconverting.

The Logic (Causality): At room temperature, rapid ring flipping averages the NMR signals. Cooling the sample below the coalescence temperature (

) slows the exchange, splitting the signals into distinct conformers.

Step-by-Step Methodology:

• Sample Prep: Dissolve 5–10 mg of the 3,3-disubstituted piperidine in 0.6 mL of deuterated solvent with a low freezing point (e.g.,

  or Toluene- ).

  • Note: Avoid

    if temperatures below -50°C are needed.

• Initial Scan: Acquire a standard 1H spectrum at 298 K. Focus on the C2 and C6 methylene protons (typically

  2.5–3.5 ppm).

• Stepwise Cooling: Decrease temperature in 10 K increments. Shim the magnet at each step.

• Identification of

  : Watch for the broadening of the C2/C6 peaks. This is the coalescence point.

• Limit Calculation: Continue cooling until sharp, distinct sets of signals appear (slow exchange limit).

• Calculation: Use the Gutowsky-Holm equation to calculate the activation energy (

  ) of the ring flip: Where is the chemical shift difference (Hz) between the resolved conformers at the low-temperature limit.

Protocol B: DFT Conformational Scanning

Objective: Predict the global minimum to guide NMR interpretation.

• Input Generation: Draw the 3,3-disubstituted piperidine in four starting geometries: Chair-A, Chair-B, Twist-Boat-A, Twist-Boat-B.

• Method: Run optimization using M06-2X/6-31G(d) (fast, handles dispersion well).

• Solvation: Apply IEFPCM (Polarizable Continuum Model) matching your NMR solvent (e.g., Dichloromethane). Crucial: Gas phase calculations will erroneously predict N-H axial preferences.

• Frequency Check: Ensure zero imaginary frequencies (true minimum).

• Output Analysis: Compare

  (Gibbs Free Energy).[1][2] If kcal/mol between conformers, the population is >98% locked in the lower energy state.

Part 4: Visualization of Logic & Workflows

Diagram 1: The Analytical Workflow

This diagram illustrates the integrated workflow for assigning absolute conformation.

Caption: Integrated workflow combining computational prediction with experimental validation to resolve piperidine dynamics.

Diagram 2: Conformational Equilibrium Logic

This diagram details the forces driving the equilibrium in 3,3-disubstituted systems.

Caption: The "tug-of-war" between steric bulk and electronic effects determining the final ring geometry.

References

• Understanding the Conformational Behavior of Fluorinated Piperidines. National Institutes of Health (NIH) / Vertex AI Search Results. [Link]

• Discovery of Novel 3,3-Disubstituted Piperidines as HDM2-p53 Inhibitors. Journal of Medicinal Chemistry / PMC. [Link]

• Modulating Conformational Preferences by Allylic Strain. ACS Omega. [Link]

• Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles: pKa and Pharmacokinetics. PubMed. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Comparative study of catalysts for pyridine hydrogenation

Title : Advanced Catalytic Strategies for Pyridine Hydrogenation: A Comparative Guide for Process Chemists

Introduction The catalytic hydrogenation of pyridine to synthesize piperidine derivatives is a foundational transformation in medicinal chemistry and drug development. Piperidine rings are ubiquitous structural motifs found in a vast array of FDA-approved pharmaceuticals, agrochemicals, and natural products[1]. However, the direct reduction of the pyridine ring presents significant thermodynamic and kinetic hurdles. The inherent stability of the aromatic system requires substantial activation energy, while the strong Lewis basicity of the nitrogen atom in both the substrate and the saturated product often leads to catalyst poisoning via strong coordination to the metal center[2].

As a Senior Application Scientist, I have evaluated numerous catalytic systems to overcome these bottlenecks. This guide provides an objective, data-driven comparison of modern pyridine hydrogenation catalysts, elucidating the mechanistic pathways and detailing self-validating experimental protocols to ensure reproducible scale-up.

Understanding the reaction mechanism is critical for rational catalyst selection. The hydrogenation of pyridine is a stepwise process involving the sequential addition of three hydrogen molecules across the aromatic ring[1].

• Adsorption: The reaction initiates with the adsorption of pyridine onto the active metal sites. Density functional theory (DFT) calculations reveal that adsorption via the pyridine π-plane (flat configuration) is generally more stable than vertical N-σ coordination[3]. On sulfur-poisoned surfaces, adsorption and subsequent reactivity are highly dependent on the metal-sulfur binding strengths[4].

• Stepwise Reduction: The addition of hydridic species yields highly reactive dihydropyridine and tetrahydropyridine intermediates[1]. In traditional exhaustive hydrogenation, these intermediates are rapidly consumed. However, specialized "interrupted hydrogenation" protocols can trap these unsaturated species to synthesize complex functionalized derivatives, such as enantioenriched δ-lactams[5].

• Desorption: The final step—desorption of the highly basic piperidine product—is frequently the rate-determining step[6]. If the product binds too tightly, it competitively inhibits the active sites, leading to rapid catalyst deactivation.

Simplified mechanistic pathway of pyridine hydrogenation to piperidine.

Comparative Analysis of Catalyst Systems

The choice of catalyst dictates the required reaction conditions, specifically temperature, pressure, and the necessity of acidic additives.

• Platinum Group Metals (PGMs) - Pd, Pt, Ru, Rh:

  • Palladium (Pd) & Platinum (Pt): Traditionally, commercial Pd/C and Pt/C require acidic media to protonate the pyridine nitrogen, thereby preventing lone-pair coordination to the metal and facilitating reduction[7]. However, acid activation increases waste, cost, and reactor corrosion[7]. Recent innovations in support architecture, such as loading Pd nanoparticles onto hierarchical micromesoporous carbon (Pd/MAC), have drastically improved mass transfer and defect site availability, enabling 99% conversion at room temperature and 1 atm H₂[8].

  • Ruthenium (Ru): Ru catalysts are highly effective for unactivated pyridines. Amorphous RuB nanoparticles and Ru-Pd bimetallic systems demonstrate exceptional activity, achieving >99% conversion and 100% selectivity toward piperidine under moderate pressures (3.0 MPa) and temperatures (100 °C)[9].

  • Rhodium (Rh) & Electrocatalysis: Rh(0) surfaces exhibit uniquely low energy barriers for piperidine desorption[6]. This property has been leveraged in emerging electrocatalytic hydrogenation methods. Using carbon-supported Rh (Rh/KB) in an anion-exchange membrane electrolyzer, quantitative conversion of pyridine to piperidine is achieved at ambient temperature and pressure using water and electricity instead of high-pressure H₂ gas[6].

• Base Metals (Ni, Mo):

  • Heterogeneous catalysts like NiMoS are heavily utilized in industrial hydrodenitrogenation. The reaction proceeds via a Langmuir-Hinshelwood mechanism (involving hydrogen from adsorbed H₂S) or an Eley-Rideal mechanism (involving gas-phase pyridine), though they typically require harsh conditions (573–633 K, 1.5–4.0 MPa)[3].

Quantitative Data Presentation

The following table summarizes the performance metrics of leading catalyst systems to aid in process selection.

Catalyst System	Support / Type	Operating Conditions	Conversion (%)	Selectivity (%)	Key Advantage	Ref
Rh/KB	Carbon (Electrocatalytic)	Ambient T/P, 25 mA cm⁻²	98%	>99%	No H₂ gas needed; ambient conditions.	[7]
Pd/MAC	Micromesoporous Carbon	Room Temp, 1 atm H₂	99%	99%	Mild thermal conditions; high mass transfer.	[8]
RuB NPs	PEG-stabilized	100 °C, 3.0 MPa H₂	>99.0%	100%	High activity for substituted pyridines.	[10]
PtO₂	Glacial Acetic Acid	30 °C, 1000 psi H₂	Complete	High	Classic robust method for total saturation.	[11]

Experimental Methodologies & Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is explicitly stated to guide troubleshooting and ensure safety.

Protocol A: Mild High-Pressure Thermal Hydrogenation (Using Pd/MAC or Ru/C)

Objective: Achieve complete saturation of the pyridine ring without acidic additives.

• Preparation: Charge a high-pressure reactor vial with the pyridine substrate (1.0 mmol), the selected catalyst (e.g., 5 mol% Pd/MAC), and a suitable solvent (e.g., methanol or ethyl acetate, 5 mL).

  • Causality: Polar protic solvents often stabilize the polar transition states and enhance hydrogen solubility.

• Inert Purging: Seal the reactor and purge with Argon or Nitrogen gas three times.

  • Causality: Residual oxygen can form explosive mixtures with pressurized hydrogen and irreversibly oxidize the active metal surface (e.g., converting Pd(0) to inactive Pd(II)).

• Pressurization & Reaction: Pressurize the reactor with H₂ gas to the target pressure (e.g., 5–30 bar depending on the catalyst)[1]. Heat to the specified temperature (e.g., 40–100 °C) with vigorous stirring (800+ rpm) for 12–16 hours.

  • Causality: Vigorous stirring is mandatory to overcome gas-liquid mass transfer limitations, which frequently masquerade as low catalyst activity.

• Work-up & Isolation: Cool the reactor to room temperature and carefully vent the excess H₂. Dilute the mixture and filter through a pad of Celite® to remove the catalyst[1].

  • Critical Safety Step: Do not allow the filter cake to dry in the air. Finely divided PGMs saturated with hydrogen are highly pyrophoric[1]. Quench the wet cake immediately with water.

• Analysis: Concentrate the filtrate under reduced pressure. Validate conversion and selectivity via quantitative GC-FID and ¹H-NMR.

Protocol B: Ambient Electrocatalytic Hydrogenation (Using Rh/KB)

Objective: Perform acid-free, gas-free hydrogenation using an Anion-Exchange Membrane (AEM) electrolyzer[6].

• Cell Assembly: Assemble the AEM electrolyzer with a Rh/KB cathode and an appropriate anode (e.g., IrO₂ for oxygen evolution).

• Electrolyte Circulation: Circulate the catholyte (pyridine dissolved in a solvent like MTBE or water) and the anolyte (e.g., 1 M KOH) through their respective compartments[7].

• Electrolysis: Apply a constant current density (e.g., 25 mA cm⁻²) at ambient temperature and pressure[7].

  • Causality: The applied potential drives the in-situ deoxygenation of the Rh surface to expose highly active Rh(0) sites, bypassing the need for high-pressure H₂ gas[6].

• Monitoring: Track the passed charge (Faradays per mole). Quantitative conversion typically requires passing slightly more than the theoretical 6 F mol⁻¹ due to minor parasitic hydrogen evolution[7].

Standard experimental workflow for catalytic pyridine hydrogenation.

Conclusion

The landscape of pyridine hydrogenation has evolved significantly from brute-force, high-pressure, acid-mediated methods. While traditional Pt and Pd catalysts remain reliable workhorses, architectural improvements in carbon supports (e.g., Pd/MAC) and the exploitation of Rh(0) in electrocatalytic regimes offer process chemists highly efficient, sustainable, and scalable alternatives. By rigorously controlling mass transfer and understanding the adsorption-desorption kinetics, researchers can achieve quantitative yields of vital piperidine building blocks.

References

• BenchChem. "Application Notes and Protocols: Catalytic Hydrogenation of Pyridine to Piperidine". benchchem.com.
• ResearchGate. "Adsorption and hydrogenation of pyridine and pyrrole on NiMoS: An ab initio density-functional theory study".
• National Institutes of Health (NIH). "Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams". nih.gov.
• D-NB. "Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams". d-nb.info.
• Journal of the American Chemical Society (JACS).
• National Institutes of Health (NIH).
• Industrial & Engineering Chemistry Research.
• ResearchGate. "Hydrogenation of pyridine and its derivatives over Ru-Pd/Ac".
• ResearchGate. "Hydrogenation of Pyridine and Its Derivates Catalyzed by Poly(ethylene glycol)-Stabilized Amorphous RuB Nanoparticles".
• ACS Catalysis.
• Georgia Tech. "THE CATALYTIC HYDROGENATION OF PYRIDINE AT HIGH PRESSURES".
• Beilstein Journal of Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Total synthesis of natural products based on hydrogenation of aromatic rings [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. GT Digital Repository [repository.gatech.edu]

Safety & Regulatory Compliance

Personal protective equipment for handling 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine

Topic: Personal protective equipment for handling 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine Audience: Researchers, scientists, and drug development professionals.[1] Role: Senior Application Scientist.

Core Directive & Hazard Identification

CRITICAL DATA INTEGRITY NOTICE: There is a documented discrepancy in public databases regarding CAS 1228666-33-8 . Some sources link this CAS to a pyridine derivative (5-Bromo-2-...).[1][2] However, the chemical name 3,3-Bis(hydroxymethyl)-1-Cbz-piperidine describes a specific piperidine building block.[1] Action: This guide prioritizes the chemical structure (Cbz-protected piperidine diol) for safety assessment. As a non-pharmacopeial intermediate, you must apply the Precautionary Principle : Treat this substance as a Category 3 Irritant (Skin/Eye/Respiratory) and a potential sensitizer until specific toxicological data confirms otherwise.

Chemical Risk Profile

• Physical State: Likely a white to off-white solid/powder.

• Primary Routes of Entry: Inhalation (dust), Dermal absorption (facilitated by the lipophilic Cbz group).

• Functional Group Hazards:

  • Cbz (Carbobenzyloxy) Group: Adds lipophilicity, increasing skin permeability.

  • Piperidine Core: Secondary amines are often irritants; though protected here, metabolic or chemical cleavage can release the free amine.

  • Hydroxyl Groups: Generally increase polarity, but do not negate the irritation potential of the core.

PPE Selection Matrix

Do not rely on "standard lab attire." Use this matrix to scale your protection based on the operation.

PPE Component	Standard Handling (Weighing <1g, Closed Transfer)	High-Risk Operation (Synthesis Scale-up >1g, Open Handling, Spill Cleanup)	Rationale & Causality
Hand Protection	Double Nitrile Gloves (Min.[1] thickness 0.11 mm)	Double Nitrile (Outer glove: Long cuff, >0.14 mm)	The Cbz group increases organic solubility. Double gloving creates a sacrificial layer against permeation by carrier solvents (DCM/EtOAc).
Eye/Face Protection	Chemical Safety Goggles (Indirect vented)	Face Shield + Safety Goggles	Fine powders behave like fluids. Goggles seal against airborne dust that safety glasses cannot block.
Respiratory Protection	Fume Hood (Sash at working height)	N95/P100 Respirator (If outside hood) or PAPR	Inhalation of piperidine derivatives can cause respiratory sensitization. Prevent alveolar deposition.
Body Protection	Lab Coat (Cotton/Poly blend, buttoned)	Tyvek® Lab Coat or Disposable Sleeve Covers	Cotton absorbs; Tyvek repels. Essential when handling solutions that can wick through fabric.

Operational Protocols

A. Solids Handling (Weighing & Transfer)

Objective: Eliminate dust generation to prevent inhalation and surface contamination.[3][4]

• Engineering Control: Perform all weighing inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

• Static Neutralization: Use an ionizing bar or anti-static gun on the spatula and weighing boat.

  • Why? Cbz-protected intermediates are often fluffy and electrostatically charged. Static discharge causes "jumping" of powder, leading to invisible contamination.

• The "Wet Transfer" Method:

  • Tare the reaction vessel containing the stir bar.

  • Add the solid directly to the vessel.

  • Immediately add the reaction solvent (e.g., DCM, THF) to the vessel to wet the solid, suppressing dust before moving the vessel.

B. Reaction & Deprotection (Cbz Removal)

Objective: Manage hazardous byproducts during downstream processing.

• Hydrogenolysis (H₂/Pd-C):

  • Risk:[1][4] Generates Toluene (solvent byproduct) and CO₂.

  • Control: Ensure venting is active.[3][4][5][6][7][8] Do not seal the vessel tight without a balloon or bubbler to accommodate CO₂ release.

• Acid Hydrolysis (HBr/AcOH):

  • Risk:[1][4] Generates Benzyl Bromide (potent lachrymator) and corrosive fumes.

  • Control:Strict Fume Hood Use. Neutralize scrubber waste immediately with Sodium Bicarbonate.

Visualization: Decision Logic & Workflows

Figure 1: PPE Selection Logic Tree

Caption: Logic flow for determining necessary PPE based on physical state and quantity.

[1]

Figure 2: Spill Response Protocol

Caption: Immediate response workflow for solid or liquid spills of Cbz-piperidine intermediates.

[1][5]

Waste Disposal & Deactivation

Do not dispose of down the drain. The Cbz group makes this compound stable against immediate hydrolysis in water, posing an environmental persistence risk.

• Solid Waste:

  • Collect pure compound or contaminated solids (wipes, weighing boats) in a dedicated container labeled "Hazardous Organic Solid - Nitrogen Containing."

• Liquid Waste:

  • Non-Halogenated: If dissolved in MeOH, EtOH, or Acetone.

  • Halogenated: If dissolved in DCM or Chloroform.[1]

• Container Rinsing:

  • Triple rinse all glassware with Acetone before washing. Collect the first acetone rinse into the Halogenated/Organic waste stream.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for Piperidine derivatives. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Hygiene Plan. Retrieved from [Link]

• ECHA (European Chemicals Agency). C&L Inventory: Benzyl carbamate protected amines. Retrieved from [Link]

Sources

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. fishersci.com [fishersci.com]
• 4. peptide.com [peptide.com]
• 5. capotchem.cn [capotchem.cn]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. tcichemicals.com [tcichemicals.com]
• 8. carlroth.com [carlroth.com]